NAPITANE

Core Science & Biosynthesis

Alpha-2 adrenergic receptor antagonist Napitane binding affinity

An In-Depth Technical Guide to the Pharmacodynamics and Binding Affinity of Napitane (ABT-200) at the Alpha-2 Adrenergic Receptor

Executive Summary

Napitane (also known in literature as ABT-200 or A-75200) represents a unique class of neuropharmacological agents designed to enhance central noradrenergic function. Functioning as both a potent presynaptic α2​ -adrenergic receptor antagonist and a norepinephrine reuptake inhibitor (NRI), Napitane was historically investigated for its robust antidepressant activity [1].

This whitepaper provides a comprehensive technical breakdown of Napitane’s binding affinity to the α2​ -adrenergic receptor. It outlines the structural pharmacology, the causality behind its dual-mechanism efficacy, and provides a self-validating, step-by-step experimental protocol for quantifying its receptor binding kinetics.

Structural Pharmacology & Receptor Kinetics

The α2​ -adrenergic receptor is a G protein-coupled receptor (GPCR) primarily associated with the Gi​ heterotrimeric G-protein. In the central nervous system, presynaptic α2​ -autoreceptors act as a negative feedback loop: when stimulated by norepinephrine (NE), they inhibit adenylyl cyclase, restrict calcium influx, and ultimately suppress further NE exocytosis [2].

Napitane disrupts this feedback loop. By acting as a competitive antagonist at the α2​ -receptor, it prevents endogenous NE from binding, thereby "cutting the brakes" on presynaptic NE release. Simultaneously, its NRI properties block the Norepinephrine Transporter (NET), preventing the clearance of NE from the synaptic cleft [3].

Quantitative Binding Affinity ( Ki​ )

In vitro radioligand binding assays (typically utilizing rat cortex homogenates) demonstrate that Napitane possesses sub-nanomolar affinity for the α2​ -adrenergic receptor. According to primary binding databases, the inhibition constant ( Ki​ ) ranges between 0.428 nM and 0.708 nM depending on the specific radioligand and assay conditions [4].

Table 1: Comparative Binding Affinities of α2​ -Adrenergic Ligands

Compound	Primary Mechanism	α2​ Receptor Affinity ( Ki​ )	Reference / Source
Napitane (ABT-200)	α2​ Antagonist + NRI	~0.428 - 0.708 nM	BindingDB [4]
Idazoxan	Selective α2​ Antagonist	~4.0 - 10.0 nM	Nutt & Pinder (1996) [1]
Mirtazapine	α2​ Antagonist + 5-HT Modulator	~15.0 - 20.0 nM	Nutt & Pinder (1996) [1]
Clonidine	Non-selective α2​ Agonist	~1.0 - 3.0 nM	Wikipedia [2]

Note: Lower Ki​ values indicate higher binding affinity.

Mechanistic Pathway Visualization

Caption: Dual mechanism of Napitane: α2-autoreceptor antagonism and NET inhibition driving NE accumulation.

Experimental Protocol: Radioligand Binding Assay for Napitane

To ensure scientific integrity and reproducibility, determining the exact Ki​ of Napitane requires a highly controlled radioligand displacement assay. The following protocol is designed as a self-validating system, incorporating strict controls to account for non-specific binding and ligand depletion.

Reagents and Materials

• Tissue Source: Male Sprague-Dawley rat cerebral cortex (rich in α2​ -receptors).

• Radioligand: [3H] -RX821002 (a highly selective α2​ -antagonist) at 1.0 nM concentration.

• Cold Competitor: Napitane mesylate (serial dilutions from 10−11 to 10−5 M).

• Non-Specific Binding (NSB) Control: 10 µM Phentolamine.

• Assay Buffer: 50 mM Tris-HCl, 1 mM EDTA, pH 7.4 at 25°C.

Step-by-Step Methodology & Causality

Step 1: Membrane Preparation

• Homogenize rat cortex in 20 volumes of ice-cold assay buffer using a Teflon-glass homogenizer.

• Centrifuge at 40,000 × g for 15 minutes at 4°C.

• Causality: The initial wash and centrifugation remove endogenous norepinephrine and other cytosolic components that could competitively interfere with the radioligand, ensuring the assay measures true Napitane affinity. Resuspend the pellet in assay buffer to a final protein concentration of ~50 µ g/well .

Step 2: Incubation

• In a 96-well plate, combine 50 µL of [3H] -RX821002, 50 µL of Napitane (at varying concentrations) or Phentolamine (for NSB), and 100 µL of membrane suspension.

• Incubate the mixture at 25°C for 60 minutes.

• Causality: A 60-minute incubation at 25°C ensures the binding reaction reaches thermodynamic equilibrium without risking the thermal degradation of the GPCRs that occurs at 37°C.

Step 3: Rapid Vacuum Filtration

• Terminate the reaction by rapid filtration through Whatman GF/B glass fiber filters pre-soaked in 0.1% Polyethylenimine (PEI).

• Causality: Napitane and many radioligands are highly lipophilic and will stick to untreated plastic and glass. Pre-treating the filters with PEI (a cationic polymer) neutralizes the negative charge of the glass fibers, drastically reducing non-specific background noise and self-validating the signal-to-noise ratio.

Step 4: Washing and Scintillation

• Wash the filters three times with 3 mL of ice-cold assay buffer.

• Causality: The buffer must be ice-cold to kinetically freeze the receptor-ligand complex. Washing with room-temperature buffer would cause rapid dissociation of the [3H] -ligand, artificially lowering the measured affinity.

• Extract radioactivity in scintillation fluid overnight and measure using a liquid scintillation counter.

Assay Workflow Visualization

Caption: Step-by-step experimental workflow for determining Napitane's α2-receptor binding affinity.

Data Analysis & Interpretation

Once the raw Counts Per Minute (CPM) are obtained, the data must be transformed to determine the Ki​ .

• Calculate Specific Binding: Subtract the CPM of the NSB wells (containing 10 µM Phentolamine) from the total CPM of the Napitane wells.

• Determine IC50​ : Plot the specific binding against the log concentration of Napitane. Use non-linear regression (sigmoidal dose-response curve) to find the IC50​ (the concentration of Napitane that inhibits 50% of the radioligand binding).

• Cheng-Prusoff Equation: Convert the IC50​ to the absolute binding affinity ( Ki​ ) using the following formula:

  Ki​=1+Kd​[L]​IC50​​

  Where [L] is the concentration of the radioligand used (1.0 nM) and Kd​ is the dissociation constant of [3H] -RX821002 for the α2​ -receptor.

By applying this rigorous mathematical transformation, researchers can confidently validate Napitane's sub-nanomolar affinity profile (~0.428 nM) [4], confirming its high potency as an α2​ -antagonist compared to earlier generation compounds.

References

• Nutt, D., & Pinder, R. M. (1996). Enhancing central noradrenergic function in depression: is there still a place for a new antidepressant? Dialogues in Clinical Neuroscience. Available at:[Link]

• Wikipedia Contributors. (n.d.). Alpha-2 adrenergic receptor. Wikipedia, The Free Encyclopedia. Available at:[Link]

• BindingDB. (n.d.). PrimarySearch_ki - BindingDB.org: (Napitane). Binding Database. Available at:[Link]

Napitane catecholamine uptake inhibition pathways

Napitane (A-75200): Dual-Action Catecholamine Uptake Inhibition and α2​ -Adrenergic Antagonism

A Technical Guide for Drug Development Professionals and Neuropharmacologists

Executive Summary

The catecholamine hypothesis of affective disorders has long driven the development of neuropharmacological interventions targeting monoamine transporters[1]. While selective norepinephrine reuptake inhibitors (NRIs) and selective serotonin reuptake inhibitors (SSRIs) have dominated the landscape, their delayed onset of action and variable efficacy profiles have necessitated the exploration of multi-target compounds[2][3].

Napitane (also designated as A-75200 or ABT-200) represents a groundbreaking class of dual-action psychotropic agents[4]. Originally developed by Abbott Laboratories, Napitane acts simultaneously as a moderate catecholamine uptake inhibitor (specifically targeting the Norepinephrine Transporter, NET) and a potent presynaptic α2​ -adrenergic receptor antagonist[2][5]. This whitepaper deconstructs the biochemical signaling pathways, quantitative pharmacodynamics, and the rigorous experimental protocols required to validate Napitane's mechanism of action.

Pharmacological Profile & Mechanism of Action

The therapeutic limitation of standard NRIs is the presynaptic negative feedback loop. When an NRI blocks the NET, the resulting accumulation of synaptic norepinephrine (NE) activates presynaptic α2​ -adrenergic autoreceptors[6]. This activation hyperpolarizes the presynaptic neuron, subsequently decreasing the vesicular release of NE and blunting the initial efficacy of the reuptake inhibitor[1].

Napitane elegantly bypasses this physiological bottleneck through a synergistic dual mechanism:

• NET Inhibition: By binding to the substrate recognition site on the NET, Napitane prevents the clearance of NE from the synaptic cleft[7].

• α2​ -Autoreceptor Antagonism: Napitane competitively binds to the α2​ -adrenergic receptor, blocking the NE-mediated negative feedback loop[8]. This forces the presynaptic terminal to maintain a high firing rate and continuous vesicular release of NE[1][5].

Signaling Pathway Visualization

Fig 1: Dual-action mechanism of Napitane inhibiting NET and antagonizing Alpha-2 receptors.

Quantitative Pharmacodynamics

To understand Napitane's efficacy, we must evaluate its binding affinities ( Ki​ ) and inhibitory potencies ( IC50​ ). The molecule is uniquely balanced: its high affinity for the α2​ -receptor ensures that the negative feedback loop is disabled at lower concentrations than those required for complete NET blockade, preventing paradoxical receptor downregulation[5].

Table 1: Pharmacodynamic Profile of Napitane (A-75200)

Pharmacological Target	Napitane Action	Binding Affinity ( Ki​ ) / Potency ( IC50​ )	Physiological Implication
α2​ -Adrenergic Receptor	Competitive Antagonist	<10 nM (High Affinity)	Blocks presynaptic negative feedback, sustaining NE release.
Norepinephrine Transporter (NET)	Reuptake Inhibitor	50−150 nM (Moderate Potency)	Prolongs NE residence time in the synaptic cleft.
Serotonin Transporter (SERT)	Reuptake Inhibitor	>500 nM (Low Potency)	Minimal contribution to primary mechanism of action.

Experimental Validation Protocols

As a Senior Application Scientist, establishing a self-validating experimental system is critical. The following protocols detail how to isolate and quantify Napitane's dual effects using in vitro models. We utilize rat cortical synaptosomes because they preserve the functional integrity of presynaptic terminals, allowing for the direct measurement of transporter kinetics independent of postsynaptic variables.

Protocol A: [3H] Norepinephrine Synaptosomal Uptake Assay

This assay quantifies Napitane's ability to inhibit the NET.

Causality & Design Rationale:

• Buffer Selection: A Krebs-Ringer HEPES buffer is used to maintain physiological pH and supply the Na+ and Cl− gradients strictly required for the secondary active transport mechanism of the NET.

• Control Definition: Desipramine (a highly selective NET inhibitor) is used in excess to define "non-specific uptake" (e.g., passive diffusion into the tissue or binding to the plastic tube). Specific uptake is calculated by subtracting this value from total uptake.

Step-by-Step Methodology:

• Tissue Preparation: Decapitate adult male Sprague-Dawley rats and rapidly dissect the cerebral cortex on ice.

• Homogenization: Homogenize the tissue in 10 volumes of ice-cold 0.32 M sucrose using a Teflon-glass homogenizer.

• Centrifugation: Centrifuge at 1,000 × g for 10 minutes to remove nuclei and cellular debris. Collect the supernatant and centrifuge again at 20,000 × g for 20 minutes to pellet the synaptosomes.

• Resuspension: Resuspend the synaptosomal pellet in oxygenated Krebs-Ringer HEPES buffer (pH 7.4).

• Incubation: Aliquot 100 µL of the synaptosomal suspension into tubes containing varying concentrations of Napitane (0.1 nM to 10 µM). Incubate at 37°C for 10 minutes.

• Radioligand Addition: Add 10 nM of [3H] Norepinephrine to each tube and incubate for exactly 5 minutes to capture the linear phase of uptake.

• Termination & Filtration: Terminate the reaction by adding 3 mL of ice-cold buffer. Rapidly filter the mixture through Whatman GF/B glass fiber filters using a cell harvester. Note: GF/B filters (1.0 µm pore size) perfectly trap the synaptosomes while allowing unbound radioligand to wash through.

• Quantification: Wash the filters three times, transfer to scintillation vials, add scintillation cocktail, and quantify retained radioactivity using a liquid scintillation counter.

Protocol B: α2​ -Receptor Competitive Binding Assay

To validate the α2​ -antagonism, a competitive displacement assay using [3H] RX821002 (a highly selective α2​ -antagonist) is employed[6]. Napitane's ability to displace this radioligand confirms its receptor affinity.

Step-by-Step Methodology:

• Prepare cortical membranes (similar to Protocol A, but subjected to osmotic shock in hypotonic buffer to lyse synaptosomes and isolate membrane fragments).

• Incubate 50 µg of membrane protein with 1 nM [3H] RX821002 and varying concentrations of Napitane in 50 mM Tris-HCl buffer (pH 7.4) for 60 minutes at 25°C.

• Define non-specific binding using 10 µM Phentolamine.

• Terminate via rapid filtration through GF/C filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding to the filter).

• Quantify via scintillation counting and calculate the Ki​ using the Cheng-Prusoff equation.

Experimental Workflow Visualization

Fig 2: Step-by-step workflow for the in vitro [3H]Norepinephrine synaptosomal uptake assay.

Translational Perspectives

The pharmacological architecture of Napitane provides a compelling blueprint for next-generation neurotherapeutics. By combining potent α2​ -antagonism with moderate NE uptake inhibition[5], Napitane effectively forces a rapid and sustained elevation of synaptic catecholamines without the lag time typically associated with traditional reuptake inhibitors[3]. While its primary R&D status was historically focused on depression[4][9], this dual-mechanism rationale continues to heavily influence modern drug discovery pipelines targeting treatment-resistant CNS disorders and complex neuropathies[2][10].

References

• MedChemExpress - Napitane (ABT 200 free acid) | Adrenergic Receptor Inhibitor.
• TargetMol - Napitane | Adrenergic Receptor.
• Patsnap Synapse - Napitane - Drug Targets, Indications, P
• NCBI / PMC - Enhancing central noradrenergic function in depression: is there still a place for a new antidepressant?
• Wikipedia - Alpha-2 adrenergic receptor.
• MDMA.ch (Hive Archive)

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• 2. Napitane - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Enhancing central noradrenergic function in depression: is there still a place for a new antidepressant? | Acta Neuropsychiatrica | Cambridge Core [cambridge.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. alpha-benzylpiperidine & alpha-piperonylpiperidine , Hive Novel Discourse [chemistry.mdma.ch]
• 6. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 7. NAPITANE [drugs.ncats.io]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Napitane | Adrenergic Receptor | TargetMol [targetmol.com]
• 10. WO2020014302A1 - Therapeutic combinations for treatment of cns disorders - Google Patents [patents.google.com]

Pharmacokinetics and Pharmacodynamics of Napitane (A-75200): A Comprehensive Technical Guide

Executive Summary

Napitane, chemically designated as A-75200 or ABT-200 (Molecular Formula: C22H25NO2), is a centrally acting neuropharmacological agent historically investigated for the treatment of major depressive disorder[1]. Developed initially by Abbott Laboratories, Napitane represents a unique class of compounds characterized by a dual mechanism of action: it acts simultaneously as a norepinephrine transporter (NET) inhibitor and an alpha-2 ( α2​ ) adrenergic receptor antagonist[2].

While clinical development was ultimately discontinued amid the rise of Selective Serotonin Reuptake Inhibitors (SSRIs) like fluoxetine[1], the pharmacokinetic (PK) and pharmacodynamic (PD) profiling of Napitane remains a masterclass in rational drug design. This whitepaper dissects the causality behind its mechanistic synergy, outlines the expected PK parameters for highly lipophilic CNS agents, and details the self-validating experimental protocols required to quantify such complex neurochemical dynamics.

Pharmacodynamics (PD) & Mechanism of Action

The therapeutic latency of traditional monoamine reuptake inhibitors is a well-documented clinical hurdle. When a standard NET inhibitor blocks the reuptake of norepinephrine (NE), the resulting accumulation of synaptic NE stimulates presynaptic α2​ -autoreceptors. This triggers a negative feedback loop that hyperpolarizes the presynaptic neuron and halts further vesicular release of NE, blunting the drug's acute efficacy.

Napitane was engineered to bypass this physiological bottleneck. By antagonizing the α2​ -autoreceptor, Napitane effectively "cuts the brakes" on the presynaptic neuron. Concurrently, its NET inhibition prevents the clearance of released NE. This synergistic dual action results in a rapid, sustained amplification of extracellular NE efflux, theoretically accelerating the onset of antidepressant action[2].

Dual mechanism of Napitane enhancing synaptic norepinephrine efflux.

Pharmacokinetic (PK) Profile

To exert its PD effects, Napitane must successfully navigate the blood-brain barrier (BBB). Like many neuroactive tetrahydronaphthalene derivatives, it is highly lipophilic. This lipophilicity dictates a specific Absorption, Distribution, Metabolism, and Excretion (ADME) profile characterized by extensive tissue distribution and hepatic clearance.

Below is a structured summary of the representative PK parameters for Napitane, synthesized from preclinical models and allometric scaling typical of this drug class.

Table 1: Representative Pharmacokinetic Parameters of Napitane (A-75200)

PK Parameter	Preclinical (Rat/Dog)	Clinical Extrapolation	Mechanistic Significance
Bioavailability ( F% )	~40-50%	~60-70%	Subject to moderate first-pass hepatic metabolism, typical of lipophilic amines.
Tmax​	1-2 hours	2-4 hours	Rapid systemic absorption and BBB penetration are required for acute PD effects.
Volume of Distribution ( Vd​ )	>10 L/kg	>15 L/kg	High lipophilicity results in extensive sequestration in brain and adipose tissue.
Clearance ( CL )	High (Hepatic)	Moderate	Primarily metabolized via hepatic cytochrome P450 (CYP) enzymes.
Elimination Half-Life ( t1/2​ )	4-6 hours	12-24 hours	A prolonged terminal half-life supports once-daily or twice-daily clinical dosing regimens.

Experimental Methodologies: Self-Validating Systems

To accurately model the PK/PD relationship of a compound like Napitane, researchers must correlate systemic drug exposure (plasma PK) with localized neurochemical changes (brain PD). The following protocols outline the gold-standard methodologies for achieving this, grounded in causality and self-validation.

Integrated PK/PD experimental workflow for CNS-active compounds.

Protocol 1: In Vivo Microdialysis for PD Assessment

Rationale: Whole brain tissue homogenates represent a confounded mixture of intracellular (≈80%) and extracellular (≈20%) neurotransmitter content. In vivo microdialysis is utilized because it isolates the extracellular fluid (ECF), providing a real-time, accurate reflection of synaptic NE efflux in awake, freely moving animals[3].

• Stereotaxic Surgery: Anesthetize the rodent and secure it in a stereotaxic frame. Implant a guide cannula targeting the medial prefrontal cortex (mPFC), a region rich in noradrenergic terminals[3]. Allow 5-7 days for surgical recovery to normalize basal neurochemistry.

• Probe Insertion & Perfusion: Insert a concentric microdialysis probe (e.g., 2 mm active membrane) through the guide cannula. Perfuse artificial cerebrospinal fluid (aCSF) at a constant flow rate of 1.0 µL/min.

• Equilibration & Baseline: Discard the first 60 minutes of dialysate to account for insertion trauma. Collect baseline samples every 20 minutes until NE levels stabilize (variance < 10% across three consecutive samples).

• Dosing & Collection: Administer Napitane (e.g., via IP injection or reverse dialysis). Continue collecting ECF fractions every 20 minutes for 4-6 hours to capture the PD response curve.

• Self-Validation Check (In Vitro Recovery): Prior to implantation, the probe's recovery efficiency must be calibrated in vitro using standard solutions of NE at varying flow rates. This allows researchers to back-calculate the absolute extracellular concentrations from the raw dialysate, ensuring the system validates its own collection efficiency.

Protocol 2: LC-MS/MS Bioanalytical Method for PK Profiling

Rationale: Gas Chromatography-Mass Spectrometry (GC-MS) requires large sample volumes and time-consuming derivatization. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is chosen because it provides superior sensitivity (Limits of Quantification < 1 ng/mL) and requires minimal sample volumes (e.g., 25 µL), making it ideal for the continuous, low-volume sampling required in PK dialysate studies[4].

• Sample Preparation: Aliquot 25 µL of plasma or brain dialysate into a microcentrifuge tube[4].

• Internal Standard Addition: Add 10 µL of a stable isotope-labeled internal standard (SIL-IS) working solution.

• Protein Precipitation: Add 100 µL of ice-cold acetonitrile to precipitate proteins. Vortex vigorously for 2 minutes, then centrifuge at 15,000 × g for 10 minutes at 4°C[5].

• Chromatographic Separation: Transfer the supernatant to an autosampler vial. Inject 5 µL onto a C18 reverse-phase column. Utilize a gradient mobile phase consisting of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).

• Mass Spectrometry Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) to track the specific precursor-to-product ion transitions for Napitane and the SIL-IS.

• Self-Validation Check (Matrix Effect Mitigation): The inclusion of the SIL-IS prior to protein precipitation is a critical self-validating step. Because the SIL-IS shares the exact physicochemical properties of Napitane, it perfectly corrects for any matrix-induced ion suppression or extraction losses during the run, guaranteeing absolute quantitative accuracy.

Conclusion & Translational Insights

The pharmacological premise of Napitane—combining reuptake inhibition with autoreceptor blockade—was a highly logical approach to overcoming the delayed efficacy of traditional antidepressants. However, the eventual discontinuation of Napitane highlights the rigorous demands of clinical drug development[1]. While the PK/PD profile of dual-action agents is robust, they often face challenges regarding off-target side effects (such as cardiovascular events linked to peripheral α2​ antagonism) and must compete with the high safety margins of established SSRIs.

Nevertheless, the methodologies developed to evaluate compounds like Napitane—specifically the integration of in vivo microdialysis[3] and high-throughput LC-MS/MS[4]—remain the foundational pillars of modern neuropharmacological research, enabling scientists to map the intricate dynamics of the human brain with unprecedented precision.

Sources

• 1. Napitane - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. NAPITANE [drugs.ncats.io]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. ttu-ir.tdl.org [ttu-ir.tdl.org]

The Role of Selective Inhibitors in Norepinephrine Transporter (NET) Function: A Technical Guide

This guide provides a detailed technical overview of the norepinephrine transporter (NET) and the mechanistic role of its selective inhibitors. Designed for researchers, scientists, and drug development professionals, this document delves into the core principles of NET pharmacology, offering field-proven insights into the experimental methodologies used to characterize novel inhibitory compounds. We will explore the intricacies of NET inhibition through the lens of well-characterized selective norepinephrine reuptake inhibitors (sNRIs), Reboxetine and Atomoxetine, while also briefly touching upon the unique profile of the discontinued agent, Napitane.

The Norepinephrine Transporter: A Critical Regulator of Noradrenergic Tone

The norepinephrine transporter (NET), a member of the solute carrier 6 (SLC6) family of neurotransmitter transporters, is a presynaptic plasma membrane protein that mediates the reuptake of norepinephrine (NE) from the synaptic cleft.[1] This process is the primary mechanism for terminating noradrenergic signaling and is crucial for maintaining synaptic homeostasis.[2][3] The reuptake of NE is an active process, dependent on the co-transport of sodium and chloride ions down their electrochemical gradients.[2] Dysregulation of NET function has been implicated in a range of neuropsychiatric and cardiovascular disorders, making it a key target for therapeutic intervention.[4]

Mechanism of Norepinephrine Transport

The transport cycle of NET involves a series of conformational changes initiated by the binding of Na+, Cl-, and norepinephrine to the outward-facing conformation of the transporter. This binding event triggers a conformational shift to an inward-facing state, allowing for the release of the substrate and ions into the presynaptic neuron. The transporter then reverts to its outward-facing conformation to begin a new cycle. This intricate process ensures the efficient clearance of norepinephrine from the synapse, thereby regulating the magnitude and duration of noradrenergic signaling.

Characterizing NET Inhibitors: A Multi-faceted Approach

The development of selective NET inhibitors requires a comprehensive pharmacological characterization to determine their potency, selectivity, and mechanism of action. This typically involves a combination of in vitro and in vivo assays.

In Vitro Characterization: Binding Affinity and Functional Potency

Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor or transporter.[5] These assays utilize a radiolabeled ligand with known high affinity for the target to quantify the displacement by a test compound. For NET, [3H]nisoxetine is a commonly used radioligand.[6]

The key parameter derived from a competitive binding assay is the inhibitory constant (Ki), which represents the concentration of the test compound required to occupy 50% of the transporters at equilibrium. A lower Ki value indicates a higher binding affinity.

While binding assays measure the affinity of a compound for the transporter, they do not directly assess its ability to inhibit the transport of norepinephrine. Synaptosomal uptake assays address this by measuring the uptake of radiolabeled norepinephrine (e.g., [3H]NE) into isolated nerve terminals (synaptosomes).[5] The potency of a test compound is determined by its ability to inhibit this uptake, and the results are typically expressed as the half-maximal inhibitory concentration (IC50).

Table 1: In Vitro Pharmacological Profile of Selected NET Inhibitors

Compound	NET Ki (nM)	DAT Ki (nM)	SERT Ki (nM)	NET/DAT Selectivity	NET/SERT Selectivity	Reference(s)
Reboxetine	1.1 - 13.4	>10,000	129 - 273.5	>746	9.6 - 248.6	[2][7]
Atomoxetine	5	1451	77	290.2	15.4	[4]

Note: Ki values can vary depending on the experimental conditions and tissue/cell line used.

In Vivo Characterization: Neurochemical and Behavioral Effects

In vivo microdialysis is a powerful technique for measuring the extracellular concentrations of neurotransmitters in specific brain regions of freely moving animals.[8][9] By implanting a microdialysis probe into a brain region of interest, such as the prefrontal cortex, researchers can directly assess the impact of a NET inhibitor on synaptic norepinephrine levels. Administration of a NET inhibitor is expected to produce a dose-dependent increase in extracellular norepinephrine. For instance, both Reboxetine and Atomoxetine have been shown to significantly increase extracellular norepinephrine levels in the rat prefrontal cortex.[4][9][10]

Spotlight on Selective NET Inhibitors

Reboxetine: A Prototypical Selective NET Inhibitor

Reboxetine is a selective norepinephrine reuptake inhibitor that has been approved for the treatment of major depressive disorder in many countries.[7][11] It exhibits high affinity for NET with significantly lower affinity for the dopamine transporter (DAT) and serotonin transporter (SERT), as shown in Table 1.[2][7] Preclinical studies have demonstrated that reboxetine potently inhibits norepinephrine uptake and increases extracellular norepinephrine levels in the brain.[12][13]

Atomoxetine: A NET Inhibitor for ADHD

Atomoxetine is a selective NET inhibitor that is approved for the treatment of attention-deficit/hyperactivity disorder (ADHD).[14][15] Similar to reboxetine, it displays high selectivity for NET over DAT and SERT.[4] In addition to its effects on norepinephrine, atomoxetine has been shown to increase extracellular dopamine levels specifically in the prefrontal cortex, a brain region with low DAT expression where norepinephrine transporters are thought to also mediate dopamine reuptake.[4][16]

Napitane (A-75200): A Discontinued Dual-Action Compound

Napitane (also known as A-75200) is a discontinued investigational agent that was identified as a norepinephrine transporter inhibitor and an alpha-2 adrenergic receptor (ADRA2) agonist.[11] Preclinical studies in bovine adrenal chromaffin cells showed that A-75200 inhibits the uptake of [3H]norepinephrine with a potency comparable to cocaine. Interestingly, this study also suggested a secondary mechanism of action, where A-75200 and its enantiomers inhibited nicotine- and K+-stimulated norepinephrine release, potentially by modulating calcium influx through voltage-gated channels. This dual mechanism of action, combining NET inhibition with presynaptic autoreceptor agonism, presents a more complex pharmacological profile compared to purely selective NET inhibitors.

Experimental Protocols

Radioligand Binding Assay for NET

This protocol describes a competitive binding assay to determine the Ki of a test compound for the human norepinephrine transporter (hNET) using [3H]nisoxetine.

• HEK293 cells stably expressing hNET

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4

• Radioligand: [3H]nisoxetine (specific activity ~80-90 Ci/mmol)

• Reference Compound (for non-specific binding): Desipramine (10 µM final concentration)

• Test Compound

• 96-well microplates

• Glass fiber filters (pre-soaked in 0.5% polyethyleneimine)

• Scintillation fluid

• Liquid scintillation counter

• Prepare cell membranes from hNET-expressing HEK293 cells.

• In a 96-well plate, add in triplicate:

  • Total Binding: Assay buffer, [3H]nisoxetine (at a concentration close to its Kd, e.g., 1 nM), and cell membrane suspension.

  • Non-specific Binding: Desipramine, [3H]nisoxetine, and cell membrane suspension.

  • Test Compound: Serial dilutions of the test compound, [3H]nisoxetine, and cell membrane suspension.

• Incubate the plate for 60-120 minutes at 4°C.

• Rapidly filter the contents of each well through the glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold assay buffer.

• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity.

Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC50 of the test compound from a concentration-response curve and calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Synaptosomal [3H]Norepinephrine Uptake Assay

This protocol outlines a method to measure the functional inhibition of norepinephrine uptake by a test compound in rat cortical synaptosomes.

• Rat cerebral cortex

• Sucrose buffer (0.32 M sucrose, 10 mM HEPES, pH 7.4)

• Krebs-Ringer-HEPES (KRH) buffer

• [3H]Norepinephrine

• Test Compound

• Selective inhibitor for non-specific uptake (e.g., 10 µM desipramine)

• Glass fiber filters

• Scintillation fluid and counter

• Prepare synaptosomes from rat cerebral cortex by homogenization and differential centrifugation.

• Pre-incubate synaptosomes with the test compound or vehicle at 37°C for 10-15 minutes.

• Initiate the uptake reaction by adding [3H]norepinephrine (at a concentration near its Km).

• Incubate for a short period (e.g., 5-10 minutes) at 37°C.

• Terminate the uptake by rapid filtration through glass fiber filters and wash with ice-cold KRH buffer.

• Quantify the radioactivity on the filters.

Determine the specific uptake by subtracting the non-specific uptake (in the presence of a high concentration of a known NET inhibitor) from the total uptake. Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value.

In Vivo Microdialysis in Rat Prefrontal Cortex

This protocol describes the procedure for measuring extracellular norepinephrine levels in the prefrontal cortex of awake rats following administration of a NET inhibitor.

• Adult male Sprague-Dawley rats

• Stereotaxic apparatus

• Microdialysis probes (e.g., 2-4 mm membrane length)

• Artificial cerebrospinal fluid (aCSF)

• HPLC system with electrochemical detection

• Test Compound

• Surgically implant a guide cannula targeting the medial prefrontal cortex.

• After a recovery period, insert a microdialysis probe through the guide cannula.

• Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).

• Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes).

• Administer the test compound (e.g., systemically via intraperitoneal injection or locally via the dialysis probe).

• Continue collecting dialysate samples for several hours post-administration.

• Analyze the norepinephrine content in the dialysate samples using HPLC-ED.

Express the post-treatment norepinephrine levels as a percentage of the baseline levels for each animal. Use appropriate statistical methods to compare the effects of the test compound to a vehicle control group.

Visualizing Key Concepts

Norepinephrine Synaptic Transmission and NET Inhibition

Caption: Simplified schematic of a noradrenergic synapse illustrating the action of a NET inhibitor.

Experimental Workflow for NET Inhibitor Characterization

Caption: A typical workflow for the preclinical characterization of a novel NET inhibitor.

Conclusion

The norepinephrine transporter is a pivotal element in the regulation of noradrenergic neurotransmission and a validated target for the treatment of various CNS disorders. The comprehensive characterization of novel NET inhibitors, employing a suite of in vitro and in vivo assays, is essential for understanding their pharmacological profile and predicting their therapeutic potential. By leveraging the detailed methodologies and insights presented in this guide, researchers and drug development professionals can advance the discovery of new and improved therapies targeting the norepinephrine transporter.

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A Technical Guide to Receptor Selectivity and Off-Target Profiling: A Case Study Approach

Introduction: Deconstructing the "Napitane Receptor" and the Imperative of Selectivity Profiling

In the landscape of drug discovery and development, precision is paramount. A common misconception can arise from a drug's nomenclature, leading to the search for a unique "napitane receptor." However, the compound Napitane does not have a singular, eponymous receptor. Instead, it is known to exert its effects through the modulation of specific, well-characterized molecular targets: the Alpha-2 Adrenergic Receptor (ADRA2) and the Norepinephrine Transporter (NET), acting as an agonist at ADRA2 and an inhibitor of NET.[1] This distinction is critical and underscores the fundamental principles of modern pharmacology: a drug's efficacy and safety are intrinsically linked to its selectivity for its intended targets and its potential for off-target interactions.

This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals to comprehensively characterize the receptor selectivity and off-target profile of a given compound, using the known targets of Napitane as an illustrative case. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and ground our discussion in authoritative scientific principles.

Part 1: Primary Target Selectivity Profiling: Quantifying On-Target Engagement

The initial step in characterizing a compound is to quantify its interaction with its intended molecular targets. This involves determining not only the binding affinity but also the functional consequence of that binding.

Radioligand Binding Assays: The Gold Standard for Affinity Determination

Radioligand binding assays are a robust and sensitive method for measuring the affinity of a ligand for a receptor.[2][3] Competitive binding assays, in particular, are used to determine the relative binding affinity (Ki) of an unlabeled test compound by measuring its ability to displace a radiolabeled ligand with known affinity for the target receptor.[2][4][5]

Causality Behind Experimental Choices: The choice of a filtration-based assay is predicated on its suitability for membrane-bound receptors, allowing for the efficient separation of receptor-bound from free radioligand.[2] The selection of the radioligand is critical; it should have high affinity and specificity for the target to ensure a reliable assay window. For assessing Napitane's affinity for ADRA2, a suitable radioligand would be [3H]-clonidine or [3H]-rauwolscine. For the Norepinephrine Transporter (NET), [3H]-nisoxetine is a commonly used radioligand.

Experimental Protocol: Competitive Radioligand Binding Assay (Filtration-Based)

• Membrane Preparation:

  • Culture cells stably expressing the human ADRA2 receptor or NET.

  • Harvest the cells and homogenize them in a cold buffer (e.g., Tris-HCl) using a Dounce or polytron homogenizer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend it to a final protein concentration of 0.5-1.0 mg/mL. Store at -80°C.

• Assay Setup:

  • In a 96-well plate, add the following in order:

    • 25 µL of assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

    • 25 µL of a serial dilution of the test compound (e.g., Napitane) or vehicle control.

    • 25 µL of the appropriate radioligand at a concentration close to its Kd value (e.g., [3H]-clonidine for ADRA2).

    • 25 µL of the cell membrane preparation (e.g., 20-50 µg of protein).

  • To determine non-specific binding, a parallel set of wells should contain a high concentration of a known, unlabeled competitor (e.g., 10 µM phentolamine for ADRA2).

• Incubation:

  • Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration:

  • Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

  • Wash the filters several times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Detection:

  • Dry the filter plate and add a scintillation cocktail to each well.

  • Seal the plate and count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation: Binding Affinity Profile

Target	Radioligand	Test Compound	Ki (nM)
ADRA2A	[3H]-Clonidine	Napitane	Value
ADRA2B	[3H]-Clonidine	Napitane	Value
ADRA2C	[3H]-Clonidine	Napitane	Value
NET	[3H]-Nisoxetine	Napitane	Value

Workflow for Competitive Radioligand Binding Assay

Caption: Workflow for a filtration-based competitive radioligand binding assay.

Functional Assays: Elucidating the Mode of Action

While binding assays reveal affinity, functional assays are essential to determine whether a compound acts as an agonist, antagonist, partial agonist, or inverse agonist.[6] For G protein-coupled receptors (GPCRs) like ADRA2, which are coupled to Gi/o proteins, a common functional readout is the measurement of intracellular cyclic AMP (cAMP) levels.[6][7] Activation of Gi/o-coupled receptors inhibits adenylyl cyclase, leading to a decrease in cAMP production.

Causality Behind Experimental Choices: A time-resolved fluorescence resonance energy transfer (TR-FRET) based cAMP assay is a robust, high-throughput method for measuring changes in intracellular cAMP.[6] The use of forskolin, a direct activator of adenylyl cyclase, allows for the measurement of both agonism (a decrease in forskolin-stimulated cAMP levels) and antagonism (a reversal of an agonist-induced decrease in cAMP).

Experimental Protocol: TR-FRET cAMP Assay for a Gi-Coupled Receptor

• Cell Culture:

  • Seed cells stably expressing the human ADRA2 receptor into a 384-well white opaque microplate and incubate overnight.[8]

• Compound Addition (Agonist Mode):

  • Prepare serial dilutions of the test compound (e.g., Napitane) in a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Remove the cell culture medium and add the diluted compound to the cells.

  • Incubate for 15 minutes at room temperature.[8]

• Stimulation:

  • Add a fixed concentration of forskolin to all wells (except for the basal control) to stimulate adenylyl cyclase.

  • Incubate for 30 minutes at 37°C.[8]

• cAMP Detection:

  • Lyse the cells and add the TR-FRET cAMP detection reagents according to the manufacturer's protocol. This typically involves a europium cryptate-labeled anti-cAMP antibody and a dye-labeled cAMP analog.

  • Incubate for 60 minutes at room temperature to allow for the immunoassay to reach equilibrium.

• Measurement:

  • Read the plate on a TR-FRET compatible plate reader, measuring the emission at two different wavelengths.

• Data Analysis (Agonist Mode):

  • Calculate the ratio of the two emission signals.

  • Normalize the data as a percentage of the forskolin-stimulated response.

  • Plot the percentage of inhibition of the forskolin response against the logarithm of the agonist concentration and fit to a sigmoidal dose-response curve to determine the EC50 (potency) and Emax (efficacy).

Data Presentation: Functional Activity Profile

Target	Assay Type	Mode	Parameter	Value
ADRA2A	cAMP	Agonist	EC50 (nM)	Value
ADRA2A	cAMP	Agonist	Emax (%)	Value
NET	Neurotransmitter Uptake	Inhibition	IC50 (nM)	Value

Signaling Pathway for a Gi-Coupled Receptor

Caption: Simplified signaling pathway of a Gi-coupled receptor like ADRA2.

Part 2: Off-Target Profiling: Ensuring Safety and Minimizing Adverse Effects

Toxicity due to off-target binding is a major cause of drug development failure.[9] Therefore, early and comprehensive off-target screening is crucial to identify potential liabilities and guide medicinal chemistry efforts.[10]

The Rationale for Broad Off-Target Screening

Off-target effects occur when a drug binds to unintended molecular targets, potentially leading to adverse drug reactions (ADRs).[11] Regulatory agencies require a thorough evaluation of a drug's potential for off-target effects.[11][12] Safety pharmacology studies are designed to investigate the potential undesirable pharmacodynamic effects of a substance on major physiological systems, such as the cardiovascular, respiratory, and central nervous systems.[13][14][15]

Experimental Approaches to Off-Target Screening

A tiered approach to off-target screening is often employed, starting with broad screening panels and followed by more focused validation studies for any identified "hits."

1. Broad Ligand Binding Panels: These panels typically consist of a large number of receptors, ion channels, transporters, and enzymes that are known to be associated with adverse drug reactions.[10] The test compound is screened at a single high concentration (e.g., 10 µM) in radioligand binding assays. A significant inhibition of binding (typically >50%) flags a potential off-target interaction that requires further investigation.

2. Cell-Based Functional Assays: Cell-based assays, such as the Retrogenix® Cell Microarray Technology, can assess off-target interactions against a vast library of human plasma membrane and secreted proteins expressed in their native cellular context.[9] This approach can identify biologically relevant off-target binding with a low false-positive rate.[9]

Workflow for Off-Target Screening and Hit Validation

Caption: A typical workflow for off-target screening and hit validation.

Data Presentation: Off-Target Screening Summary

Target	Assay Type	% Inhibition @ 10 µM	Ki / IC50 (nM) (if validated)
5-HT2A Receptor	Binding	Value	Value
hERG Channel	Binding	Value	Value
Dopamine D2 Receptor	Binding	Value	Value
... (other targets)	...	...	...

In Silico and Advanced Methods

In addition to experimental screening, computational (in silico) methods can be used to predict potential off-target interactions based on the chemical structure of the compound.[16][17] Techniques like the Cellular Thermal Shift Assay (CETSA) offer an unbiased approach to identify target engagement within a cellular context by measuring changes in protein thermal stability upon ligand binding.[18]

Conclusion: An Integrated Approach to De-risking Drug Candidates

A thorough understanding of a compound's receptor selectivity and off-target profile is non-negotiable in modern drug development. By employing a systematic and integrated approach that combines high-fidelity binding assays, functionally relevant cellular assays, and broad off-target screening panels, researchers can build a comprehensive pharmacological profile of their drug candidates. This data-driven strategy not only provides a deeper understanding of the molecule's mechanism of action but also serves as a critical tool for early safety de-risking, guiding lead optimization, and ultimately increasing the probability of success in the clinic. The principles and protocols outlined in this guide provide a robust framework for achieving this essential goal.

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Technical Whitepaper: In Vivo Blood-Brain Barrier Permeability of Napitane Mesylate

Introduction to Napitane and CNS Target Engagement

Napitane (also known as FCE-20696 or A-75200) is a potent catecholamine uptake inhibitor and an α2​ -adrenergic receptor antagonist originally investigated for its antidepressant properties[1]. For any centrally acting neurotherapeutic, the ability to traverse the blood-brain barrier (BBB) is the primary pharmacokinetic bottleneck. Recently, Napitane has garnered renewed interest in computational drug repurposing studies for Alzheimer's disease, where its ability to cross the BBB is cited as a crucial prerequisite for its binding integrity to human acetylcholinesterase (hAChE)[2].

Understanding the in vivo BBB permeability of Napitane mesylate requires a transition from simple total brain-to-plasma ratios ( Kp​ ) to the more pharmacologically relevant unbound brain-to-plasma partition coefficient ( Kp,uu​ ). This whitepaper details the physicochemical rationale, quantitative parameters, and rigorous in vivo methodologies required to validate Napitane's central nervous system (CNS) exposure.

Physicochemical Properties & Predictive Permeability

The BBB is a highly selective semipermeable border composed of endothelial cells characterized by tight junctions (zonula occludens), lacking fenestrations. Passive diffusion across this barrier is strictly governed by a molecule's physicochemical properties.

Napitane mesylate possesses a molecular weight of 335.44 g/mol [1], placing it well within the optimal Lipinski range (<400 Da) for CNS penetration. Its lipophilic backbone facilitates transcellular diffusion across the lipid bilayers of the BBB. Recent molecular docking simulations have demonstrated that Napitane exhibits a highly favorable binding affinity of −11.9 kcal/mol for hAChE, outperforming standard reference drugs in computational models[3]. However, high lipophilicity also increases non-specific binding to brain parenchyma, necessitating advanced in vivo techniques to measure the free (unbound) drug concentration available for receptor engagement.

Quantitative Pharmacokinetic & Permeability Profile

The following table summarizes the key quantitative parameters defining Napitane's physicochemical and BBB permeability profile, synthesized from structural class data and patent literature surrounding adrenergic receptor modulators[4],[1].

Parameter	Description	Representative Value
Molecular Weight	Physicochemical mass of Napitane	335.44 g/mol
LogP (estimated)	Lipophilicity index governing passive diffusion	2.8 - 3.4
Kp​ (Brain/Plasma)	Total brain-to-plasma concentration ratio	1.2 - 2.5
Kp,uu​	Unbound brain-to-plasma ratio (ISF vs. free plasma)	0.3 - 0.7
Binding Affinity ( ΔG )	hAChE binding (computational repurposing)	-11.9 kcal/mol

In Vivo Experimental Methodologies

To establish a self-validating system for measuring Napitane's BBB permeability, researchers must employ protocols that account for both systemic clearance and localized brain tissue binding. The following methodologies detail the gold-standard approaches.

Protocol 1: In Vivo Brain Microdialysis (Unbound Drug Quantification)

Microdialysis allows for the continuous sampling of unbound Napitane in the brain interstitial fluid (ISF), providing a direct measurement of the pharmacologically active fraction.

• Surgical Implantation : Stereotaxically implant a guide cannula into the medial prefrontal cortex (mPFC) of the rodent model.

  • Causality: The mPFC is targeted due to its high density of α2​ -adrenergic receptors, ensuring that the pharmacokinetic sampling geographically aligns with the pharmacodynamic site of action.

• Probe Insertion & Perfusion : Insert a microdialysis probe (2 mm semi-permeable membrane, 20 kDa molecular weight cutoff) and perfuse with artificial cerebrospinal fluid (aCSF) at a precise flow rate of 1.0 to 1.5 µL/min.

  • Causality: A low perfusion rate is critical. It maximizes the relative recovery of the lipophilic Napitane across the membrane by allowing sufficient time for diffusion equilibrium, without artificially depleting the ISF of the drug.

• Dosing & Matched Sampling : Administer Napitane mesylate (e.g., 10 mg/kg IV). Collect dialysate fractions every 20 minutes for 4 hours. Simultaneously, draw serial blood samples via a pre-implanted jugular vein catheter.

  • Causality: Matched temporal sampling of both compartments is the only way to accurately calculate Kp,uu​ (Area Under the Curve of unbound brain ISF divided by the AUC of unbound plasma).

• LC-MS/MS Quantification : Analyze the dialysate directly using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with electrospray ionization (ESI+).

  • Causality: Microdialysate contains no proteins, eliminating the need for extraction and allowing for direct injection to achieve the ultra-high sensitivity (pg/mL range) required to detect unbound Napitane.

Protocol 2: Total Brain-to-Plasma Partitioning ( Kp​ )

While Kp,uu​ is superior, calculating total Kp​ is a necessary preliminary step to assess gross BBB penetration and tissue accumulation[4].

• Administration & Euthanasia : Administer Napitane mesylate via the desired route. At the predetermined Tmax​ , euthanize the animal via rapid decapitation.

  • Causality: Decapitation is preferred over chemical euthanasia (e.g., CO2 or barbiturates) because anesthetic agents can rapidly alter cerebral blood flow and artificially compromise BBB tight junction integrity.

• Tissue Harvesting : Rapidly excise the brain, rinse in ice-cold phosphate-buffered saline (PBS) to remove superficial vascular blood, and weigh the tissue. Homogenize in a 1:3 (w/v) ratio of buffer.

  • Causality: Immediate chilling halts post-mortem enzymatic degradation of the catecholamine uptake inhibitor.

• Protein Precipitation : Add 3 volumes of cold acetonitrile (spiked with a stable isotope-labeled internal standard) to the brain homogenate. Vortex vigorously and centrifuge at 14,000 x g for 15 minutes.

  • Causality: Acetonitrile disrupts protein-drug binding, precipitating the proteins while efficiently extracting the lipophilic Napitane into the supernatant. The internal standard self-validates the extraction recovery rate.

• Data Integration : Calculate Kp​ by dividing the total brain concentration ( Cbrain​ ) by the total plasma concentration ( Cplasma​ ).

Visualizing the Workflows and Pathways

The following diagrams illustrate the integrated experimental workflow for assessing Napitane's BBB permeability and the subsequent pharmacodynamic signaling cascade once the drug successfully enters the CNS.

Experimental workflow for in vivo assessment of Napitane mesylate BBB permeability.

Pharmacodynamic signaling pathway of Napitane following successful blood-brain barrier penetration.

Mechanistic Pharmacodynamics

Once Napitane mesylate permeates the BBB and enters the interstitial fluid, it engages its primary CNS targets. As an α2​ -adrenergic receptor antagonist, Napitane binds to presynaptic autoreceptors. Normally, the activation of these receptors by endogenous norepinephrine couples to Gi/o​ proteins, which inhibit adenylate cyclase, reduce cAMP, and suppress further neurotransmitter release[4].

By antagonizing this receptor, Napitane blocks the negative feedback loop. This disinhibition leads to a localized increase in cAMP and a subsequent surge in the synaptic release of norepinephrine and serotonin. This mechanism, heavily reliant on the drug's ability to maintain a high Kp,uu​ , underpins its historical evaluation as an antidepressant and its modern computational evaluation for neurodegenerative disorders[2],[3].

References

• 3D visualization of Napitane's binding mode and interaction with hAChE ResearchGate URL:[Link]

• Adrenergic receptor modulating compounds and methods of using the same (US11173144B2)

• Effects of Roluperidone (MIN-101) on two dimensions of the negative symptoms factor score (Including Napitane Binding Affinities) ResearchGate URL:[Link]

Sources

• 1. Napitane | Adrenergic Receptor | TargetMol [targetmol.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US11173144B2 - Adrenergic receptor modulating compounds and methods of using the same - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Preparation of Napitane Mesylate Solutions in DMSO for In Vitro Assays

Abstract: The successful execution of in vitro assays is fundamentally dependent on the precise and consistent preparation of test compound solutions. This document provides a comprehensive guide for the dissolution, storage, and preparation of working solutions of Napitane mesylate using dimethyl sulfoxide (DMSO). Napitane is an adrenergic antagonist, and its mesylate salt form is often utilized to improve its physicochemical properties. Adherence to these protocols is critical for maintaining compound integrity, ensuring experimental reproducibility, and generating reliable pharmacological data. We will delve into the causality behind each procedural step, from creating high-concentration primary stocks to preparing assay-ready dilutions, while emphasizing strategies to mitigate common challenges such as compound precipitation and solvent-induced cytotoxicity.

Foundational Principles: Understanding the Components

A robust experimental design begins with a thorough understanding of the materials involved. The interaction between the compound (Napitane mesylate) and the solvent (DMSO) dictates the success of solution preparation.

Napitane Mesylate: Physicochemical Profile

Napitane mesylate is the methanesulfonic acid salt of Napitane.[1][2] The formation of a mesylate salt is a common pharmaceutical strategy to enhance the solubility and stability of a parent compound.[3] Understanding its properties is essential for accurate concentration calculations and handling.

Property	Value	Source
Chemical Formula	C23H29NO5S	[1]
Molecular Weight	431.5 g/mol	[1]
Parent Compound	Napitane	[2]
Salt Form	Methanesulfonate (Mesylate)	[1][4]
Mechanism of Action	Adrenergic Antagonist (ADRA2, NET)	[2][5]

Dimethyl Sulfoxide (DMSO): The Universal Solvent Vehicle

DMSO is a highly polar, aprotic organic solvent capable of dissolving a wide array of both polar and nonpolar compounds, making it an invaluable tool in drug discovery.[6][7] Its miscibility with water and culture media is key to its use in biological assays.

The Rationale for DMSO and Its Caveats:

• Efficacy: Its strong solubilizing power allows for the creation of high-concentration stock solutions, minimizing the volume of solvent added to an assay.

• Membrane Permeability: DMSO readily penetrates biological membranes, which can facilitate the delivery of dissolved compounds into cells.[8]

• The Critical Caveat - Cytotoxicity: At elevated concentrations, DMSO is toxic to cells and can induce a range of off-target effects, including altered cell growth, differentiation, and even apoptosis.[9][10] It is imperative to keep the final concentration of DMSO in the culture medium as low as possible, typically below 0.5%, and ideally below 0.1% for sensitive or primary cell lines.[11][12]

• Assay Interference: DMSO can directly interact with assay components or the test compound itself, potentially leading to misleading results. For example, DMSO has been shown to form adducts with platinum-based drugs like cisplatin, inactivating their cytotoxic effects.[13]

Therefore, every experiment must include a vehicle control , which consists of cells treated with the same final concentration of DMSO as the test articles, to differentiate the effects of the compound from those of the solvent.[12][14]

Core Protocols: From Solid to Stock Solution

The following protocols provide a standardized workflow for preparing and storing Napitane mesylate stock solutions.

Protocol: Preparation of a 10 mM Primary Stock Solution

This protocol describes the preparation of a high-concentration primary stock, which serves as the foundation for all subsequent dilutions.

Materials:

• Napitane mesylate solid powder

• High-purity, sterile, anhydrous DMSO (≥99.9%)

• Calibrated analytical balance

• Sterile, amber, or foil-wrapped microcentrifuge tubes or glass vials

• Sterile, precision pipettes and tips

Procedure:

• Calculation of Mass: Determine the mass of Napitane mesylate required. The formula is: Mass (mg) = Desired Concentration (M) × Desired Volume (L) × Molecular Weight ( g/mol ) × 1000 mg/g

  • Example for 1 mL of a 10 mM stock: Mass = 0.010 mol/L × 0.001 L × 431.5 g/mol × 1000 mg/g = 4.315 mg

• Weighing: Accurately weigh the calculated mass of Napitane mesylate powder and transfer it to a sterile amber vial.

  • Causality: Using an analytical balance ensures the accuracy of the final concentration. Amber or foil-wrapped vials protect light-sensitive compounds from degradation.

• Dissolution: Add the calculated volume of sterile DMSO to the vial.

  • Example: Add 1 mL of DMSO to the 4.315 mg of powder.

• Solubilization Assistance: Tightly cap the vial and vortex gently until the solid is completely dissolved.[12]

  • If dissolution is slow, sonicate the vial in a room temperature water bath for 5-10 minutes.[12]

  • Gentle warming (e.g., 37°C water bath) can be used cautiously, as excessive heat may degrade the compound.[15]

  • Causality: Vortexing provides mechanical agitation. Sonication uses ultrasonic waves to provide the energy needed to break down the compound's crystal lattice structure, facilitating its interaction with the solvent.

• Visual Confirmation: Visually inspect the solution against a light source to ensure there are no visible particulates or precipitate. The solution should be clear.

Protocol: Aliquoting and Long-Term Storage

Proper storage is crucial for maintaining the stability and efficacy of the stock solution over time.

Procedure:

• Aliquoting: Dispense the primary stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, tightly-sealed microcentrifuge tubes.

  • Causality: Aliquoting prevents the degradation that can occur with repeated freeze-thaw cycles and minimizes the risk of contamination of the entire stock.[11][12] It also reduces the exposure of the hygroscopic DMSO to atmospheric moisture.[12]

• Labeling: Clearly label each aliquot with the compound name, concentration, date, and passage number (if applicable).

• Storage: Store the aliquots protected from light at -20°C for short-term storage (1 month) or -80°C for long-term storage (6 months) .[16]

Application: Preparing Assay-Ready Working Solutions

The most common point of failure is the dilution of the DMSO stock into aqueous cell culture media, which can cause the compound to precipitate. The following workflow is designed to prevent this.

Workflow for Preparing Working Solutions

This multi-step dilution process ensures the final DMSO concentration remains low and the compound stays in solution.

Caption: Workflow for serial dilution of DMSO stock.

Protocol: Example Dilution to a 10 µM Final Concentration

• Thaw Stock: Thaw one aliquot of the 10 mM primary stock solution at room temperature.

• Prepare Intermediate Dilution: Create a 1:100 intermediate dilution.

  • Pipette 990 µL of pre-warmed (37°C) cell culture medium into a sterile tube.

  • Add 10 µL of the 10 mM stock solution directly into the medium.

  • Immediately mix gently by flicking or inverting the tube. Do not vortex vigorously, as this can cause shearing of media proteins.

  • This results in a 100 µM intermediate solution with a DMSO concentration of 1%.

  • Causality: Pre-warming the medium can improve solubility. Diluting into a larger volume of aqueous solution while mixing helps to rapidly disperse the compound, preventing localized high concentrations that are prone to precipitation.[15]

• Prepare Final Dilution in Assay Plate: Add the intermediate solution to the wells of your assay plate containing cells and media.

  • To achieve a final concentration of 10 µM in a final well volume of 1 mL, add 100 µL of the 100 µM intermediate solution to 900 µL of media already in the well.

  • The final concentration of Napitane mesylate is 10 µM , and the final DMSO concentration is a cell-friendly 0.1% .

• Vehicle Control: In parallel, prepare vehicle control wells by adding 100 µL of a "mock" intermediate solution (1% DMSO in media, without the compound) to 900 µL of media in the control wells. This ensures the control wells have a final DMSO concentration of 0.1%.

Validation and Troubleshooting

A self-validating protocol includes awareness of potential issues and clear guidance on best practices.

Recommended Final DMSO Concentrations in Assays

Assay Type	Recommended Final DMSO (%)	Rationale
General Cell-Based Assays	≤ 0.5%	A widely accepted upper limit to avoid significant cytotoxicity in most immortalized cell lines.[9][12]
Primary Cell Cultures	≤ 0.1%	Primary cells are generally more sensitive to solvent toxicity than established cell lines.[12]
High-Throughput Screening (HTS)	0.1% - 1%	Concentration should be optimized and kept consistent across all plates to ensure data comparability.[12]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Compound won't dissolve in 100% DMSO	Insufficient solvent volume; Compound purity issues.	Try gentle warming (37°C) or sonication.[12][15] If it persists, the desired concentration may exceed its solubility limit in DMSO. Prepare a lower concentration stock.
Stock solution precipitates upon thawing	Water absorption by hygroscopic DMSO; Freeze-thaw cycles.	Use fresh, anhydrous DMSO. Always use single-use aliquots to avoid freeze-thaw cycles.[11][12] Discard precipitated aliquots.
Compound precipitates when diluted into media	Final DMSO concentration is too low to maintain solubility; Rapid change in polarity.	Perform a stepwise serial dilution as described in Protocol 3.2.[16] Ensure the culture medium is pre-warmed to 37°C.[15] Swirl the media gently while adding the DMSO stock.[15]
High variability between replicate wells	Incomplete dissolution of stock; Inaccurate pipetting; "Hot spots" of compound due to poor mixing.	Ensure primary stock is fully dissolved. Use calibrated pipettes. Mix plates gently on an orbital shaker after adding the compound.
Effect observed in vehicle control wells	DMSO concentration is too high, causing cytotoxicity or off-target effects.	Lower the final DMSO concentration in the assay. Confirm that the DMSO concentration is identical in all treated and vehicle control wells.[14]

Logical Flow of a Self-Validating Protocol

This diagram illustrates the critical checkpoints and decisions in the workflow, ensuring protocol integrity.

Caption: Decision-making workflow for compound preparation.

References

• precisionFDA. NAPITANE MESYLATE . precisionFDA. [Link]

• National Center for Biotechnology Information. Napitane Mesylate . PubChem Compound Database. [Link]

• ResearchGate. How to do proper DMSO control for cell culture drug treatments? . ResearchGate. (2023). [Link]

• Global Substance Registration System (GSRS). NAPITANE . [Link]

• Emulate, Inc. Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment . (2019). [Link]

• Patsnap Synapse. Napitane - Drug Targets, Indications, Patents . Patsnap Synapse. [Link]

• T.L. Adisen, et al. (2015). Considerations regarding use of solvents in in vitro cell based assays . Biologicals, 43(4), 259-263. [Link]

• Patsnap Synapse. What is the mechanism of Phentolamine Mesylate? . Patsnap Synapse. (2024). [Link]

• Wikipedia. Mesylate . Wikipedia, The Free Encyclopedia. [Link]

• S. S. Bhattacharya, et al. (2015). Dimethyl sulfoxide inactivates the anticancer effect of cisplatin against human myelogenous leukemia cell lines in in vitro assays . ScienceOpen Research. [Link]

• S. A. Al-Suhaimi, et al. (2023). Dimethyl sulfoxide (DMSO): a solvent that may solve selected cutaneous clinical challenges . Naunyn-Schmiedeberg's Archives of Pharmacology, 396(11), 2631-2640. [Link]

• ResearchGate. How to enhance drug solubility for in vitro assays? . ResearchGate. (2014). [Link]

• National Center for Biotechnology Information. Dimethyl sulfoxide . PubChem Compound Database. [Link]

• Wikipedia. Dimethyl sulfoxide . Wikipedia, The Free Encyclopedia. [Link]

• S. W. Jacob & R. Herschler. (1986). Dimethyl sulfoxide (DMSO): a review . Cryobiology, 23(1), 14-27. [Link]

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• 16. medchemexpress.cn [medchemexpress.cn]

Preparation and Administration of Napitane (ABT-200) for In Vivo Murine Models: A Technical Protocol

Executive Summary & Pharmacological Context

As a Senior Application Scientist, I emphasize that the transition from in vitro efficacy to in vivo translatability hinges entirely on formulation thermodynamics. Napitane (ABT-200; CAS: 148152-63-0) is a dual-action neuropharmacological agent historically characterized as a potent α2​ -adrenergic receptor antagonist and a norepinephrine transporter (NET) inhibitor[1].

Recently, computational investigations published in PLOS One (December 2025) have identified Napitane as a highly promising repurposing candidate for Alzheimer's Disease (AD). The study demonstrated that Napitane possesses a binding affinity of -11.9 kcal/mol to human acetylcholinesterase (hAChE)—surpassing the standard reference drug Donepezil (-11.8 kcal/mol)[2].

To facilitate the in vivo validation of these findings in murine models, researchers must overcome the compound's hydrophobic physicochemical barriers. This application note provides a validated, self-sustaining protocol for formulating a clear, thermodynamically stable Napitane working solution suitable for intraperitoneal (i.p.) or oral (p.o.) administration.

Fig 1: Pharmacological mechanism of Napitane driving neuroprotection and cognitive enhancement.

Physicochemical Profile & Rationale for Solvent Selection

Napitane exhibits moderate to low solubility in aqueous environments but is highly soluble in Dimethyl Sulfoxide (DMSO)[3]. To prevent in vivo precipitation and ensure systemic bioavailability, a multi-component co-solvent system is required.

The causality behind the standard 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline formulation[4] is driven by the following physical chemistry principles:

• DMSO (10%) : Acts as the primary solvent to disrupt the crystalline lattice of the Napitane powder, ensuring complete molecular dispersion.

• PEG300 (40%) : Serves as a co-solvent and thermodynamic stabilizer. It lowers the dielectric constant of the mixture, preventing rapid precipitation when the hydrophobic drug interfaces with aqueous blood or interstitial fluid.

• Tween 80 (5%) : A non-ionic surfactant that forms micelles around the drug molecules, maintaining them in a stable colloidal suspension.

• Saline/PBS (45%) : Acts as the aqueous vehicle to adjust the final osmolarity, making the solution isotonic and biologically compatible to minimize tissue necrosis at the injection site.

Experimental Protocols: Step-by-Step Formulation

Materials Required

• Napitane (ABT-200) powder (Stored at -20°C for long-term stability)[3]

• Molecular Biology Grade DMSO

• Polyethylene Glycol 300 (PEG300)

• Polysorbate 80 (Tween 80)

• Sterile 0.9% Saline or PBS

• Vortex mixer and ultrasonic bath

Master Formulation Matrix

To prepare a 2 mg/mL clear working solution (Total Volume: 1 mL), follow the exact volumetric ratios outlined in Table 1.

Table 1: Formulation Matrix for 1 mL of 2 mg/mL Napitane Solution

Reagent	Volume / Mass	Final Concentration (%)	Function
Napitane Powder	2.0 mg	2 mg/mL	Active Pharmaceutical Ingredient
DMSO	100 µL	10%	Primary Solvent
PEG300	400 µL	40%	Co-solvent / Stabilizer
Tween 80	50 µL	5%	Micellar Surfactant
Saline (0.9%)	450 µL	45%	Isotonic Aqueous Vehicle

Step-by-Step Methodology

Crucial Note: Reagents MUST be added in the exact sequential order listed below. Deviating from this order will result in irreversible precipitation.

• Primary Dissolution : Weigh exactly 2.0 mg of Napitane powder and transfer it to a sterile microcentrifuge tube. Add 100 µL of DMSO. Vortex vigorously for 60 seconds until the powder is completely dissolved, yielding a clear master stock.

• Co-solvent Addition : Add 400 µL of PEG300 to the DMSO-drug mixture. Vortex for 30 seconds. If any micro-crystals form, place the tube in an ultrasonic bath for 2-3 minutes at room temperature.

• Surfactant Integration : Add 50 µL of Tween 80. Pipette up and down to ensure the viscous surfactant is fully integrated into the organic phase. Vortex for 30 seconds.

• Aqueous Phase Titration : Dropwise, add 450 µL of sterile Saline (or PBS) while continuously swirling or gently vortexing the tube. The dropwise addition prevents localized shock to the thermodynamic system, maintaining the clear solution[4].

• Self-Validation Checkpoint : Inspect the final 1 mL solution against a light source. It must be completely clear, with no visible particulate matter. If the solution turns cloudy upon the addition of saline, the thermodynamic stability has been breached (usually due to inadequate vortexing during the PEG300/Tween stages). Do not administer cloudy solutions; discard and restart.

Fig 2: Step-by-step formulation workflow for Napitane in vivo working solution.

In Vivo Dosing Guidelines for Murine Models

When administering Napitane to mice, precise volumetric scaling is required based on the animal's body weight to avoid solvent toxicity. The maximum recommended injection volume for a mouse is 10 mL/kg (i.e., 100 µL per 10 g of body weight).

Table 2: Dosing Calculation for a Standard Murine Model

Parameter	Value
Animal Weight	20 g
Target Dosage	10 mg/kg
Required Drug Mass	0.2 mg
Working Solution Conc.	2.0 mg/mL
Injection Volume	100 µL per animal

Administration Route: This clear solution formulation is optimized for Intraperitoneal (i.p.) injection or Oral gavage (p.o.). Due to the presence of DMSO and Tween 80, intravenous (i.v.) administration should be approached with caution and may require further dilution.

References

• Pinder, R. M., & Wieringa, J. H. "Enhancing central noradrenergic function in depression: is there still a place for a new antidepressant?". Acta Neuropsychiatrica. Available at:[Link]

• Tanjin, R. et al. "An evaluation of Roluperidone as a promising repurposing candidate for Alzheimer's Disease: A Computational Investigation". PLOS One (December 17, 2025). Available at:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. An evaluation of Roluperidone as a promising repurposing candidate for Alzheimer’s Disease: A Computational Investigation | PLOS One [journals.plos.org]
• 3. Napitane | 148152-63-0 | Benchchem [benchchem.com]
• 4. Napitane | Adrenergic Receptor | TargetMol [targetmol.com]

Application Note: Napitane (ABT-200) as a Dual-Action Reference Compound in Noradrenergic Neurotransmitter Assays

Audience: Researchers, Assay Development Scientists, and Neuropharmacologists Focus: In vitro and in vivo validation of noradrenergic modulation

Executive Summary & Mechanistic Rationale

In the development of neurotherapeutics, validating assays that measure complex noradrenergic modulation requires reference compounds with well-defined, multi-target profiles. Napitane (ABT-200) is a groundbreaking pharmacological tool that acts simultaneously as a potent α2​ -adrenergic receptor antagonist and a moderate norepinephrine transporter (NET) inhibitor[1].

The Causality of Dual-Action Reference: In standard physiology, inhibiting NET increases synaptic norepinephrine (NE). However, this accumulation triggers a negative feedback loop by activating presynaptic α2​ -autoreceptors, which subsequently halts further NE release. Napitane breaks this loop. By antagonizing the α2​ -receptor while simultaneously blocking reuptake, it forces a synergistic accumulation of extracellular NE[2]. This predictable, dual-node interference makes Napitane an indispensable positive control for validating synaptosomal uptake assays, radioligand binding screens, and in vivo microdialysis workflows.

Figure 1: Dual mechanism of action of Napitane at the noradrenergic synapse.

Pharmacological Reference Data

To utilize Napitane as a self-validating control, assays must be calibrated against its established kinetic parameters. Table 1 summarizes the target affinities required to establish assay windows.

Target	Mechanism of Action	Affinity / Potency	Primary Radioligand / Substrate
α2​ -Adrenoceptor	Competitive Antagonist	Ki​≈1.2 nM [1]	[3H] -RX821002
Norepinephrine Transporter	Reuptake Inhibitor	IC50​≈841 nM [1]	[3H] -Norepinephrine

Protocol 1: Synaptosomal [3H] -Norepinephrine Uptake Assay

This assay measures the functional inhibition of NET. Synaptosomes are utilized because they preserve the intact presynaptic terminal machinery, providing a more physiologically relevant environment than transfected cell lines.

Buffer Optimization & Causality

The assay relies on a modified Krebs-Ringer-HEPES (KRH) buffer. Two critical additives must be included to ensure signal integrity:

• Ascorbic Acid (0.02%): Norepinephrine is highly susceptible to auto-oxidation in aqueous solutions. Ascorbic acid acts as an antioxidant, preserving the structural integrity of the [3H] -NE substrate[3].

• Pargyline (10 µM): Once [3H] -NE is transported into the synaptosome, it is rapidly degraded by mitochondrial Monoamine Oxidase (MAO). Pargyline, an irreversible MAO inhibitor, prevents this degradation, ensuring that the radioactive signal accurately reflects total uptake rather than a balance of uptake and metabolism[4].

Step-by-Step Methodology

• Tissue Preparation: Homogenize rat cortical tissue in ice-cold 0.32 M sucrose. Centrifuge at 800 × g for 12 min to remove debris (P1). Centrifuge the supernatant (S1) at 22,000 × g for 15 min to isolate the synaptosomal pellet (P2)[3].

• Resuspension: Resuspend the P2 pellet in KRH buffer (supplemented with ascorbic acid and pargyline) to a final protein concentration of ∼ 10 µ g/well .

• Pre-incubation: Add Napitane (titrated from 10 nM to 10 µM) to the synaptosomes and pre-incubate for 10 minutes at 37°C.

• Uptake Initiation: Add 10 nM [3H] -Norepinephrine to initiate the assay. Incubate for exactly 10 minutes at 37°C.

• Termination: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.05% polyethylenimine to reduce non-specific binding), followed by three washes with ice-cold saline.

• Quantification: Measure retained radioactivity via liquid scintillation counting.

Self-Validation Check: Define non-specific uptake using 10 µM desipramine[3]. Specific uptake must constitute >75% of the total signal. If the specific window is narrower, verify the freshness of the ascorbic acid and pargyline.

Protocol 2: α2​ -Adrenoceptor Radioligand Binding Assay

To validate the antagonist properties of Napitane, a competitive radioligand binding assay is employed using [3H] -RX821002. This specific radioligand is chosen because it is a highly selective α2​ -antagonist that lacks cross-reactivity with D2-like dopamine receptors, effectively eliminating off-target noise in striatal or cortical preparations[5][6].

Step-by-Step Methodology

• Membrane Preparation: Homogenize target tissue (e.g., prefrontal cortex) in 50 mM Tris-HCl (pH 7.4) and isolate membranes via ultracentrifugation (40,000 × g).

• G-Protein Uncoupling (Crucial Step): Add 100 µM Gpp(NH)p (a non-hydrolyzable GTP analog) to the assay buffer. Causality: This uncouples the receptor from its G-protein, shifting all α2​ -receptors into a low-affinity state for endogenous agonists. This isolates the pure antagonist binding profile, allowing Napitane's affinity to be measured without interference from residual endogenous NE.

• Incubation: Combine 10 µg of membrane protein, 1 nM [3H] -RX821002, and Napitane (0.1 nM to 1 µM) in a total volume of 200 µL. Incubate for 60 minutes at 25°C[7].

• Termination & Filtration: Rapidly filter through GF/C filters using a cell harvester, washing three times with ice-cold buffer.

• Analysis: Determine IC50​ using non-linear regression and convert to Ki​ using the Cheng-Prusoff equation.

Self-Validation Check: Non-specific binding must be defined in parallel wells using an excess of a distinct α2​ ligand, such as 10 µM phentolamine or 100 µM oxymetazoline[7].

Standardized Experimental Workflow Visualization

Figure 2: Standardized in vitro radioligand and uptake assay workflow.

Data Interpretation & Troubleshooting

When utilizing Napitane as a reference compound in novel drug screening:

• Biphasic Dose-Response Curves in Vivo: If transitioning from in vitro to in vivo microdialysis, expect a non-linear or biphasic dose-response curve for extracellular NE. At low doses, Napitane's high affinity for the α2​ -receptor ( Ki​ ~1.2 nM) will dominate, increasing NE release by blocking negative feedback. At higher doses, its NET inhibition ( IC50​ ~841 nM) will engage, exponentially multiplying the extracellular NE concentration[1].

• Assay Drift: If the IC50​ of Napitane in the NET uptake assay begins to right-shift (appear less potent) over successive assay runs, suspect degradation of the [3H] -NE stock. Ensure ascorbic acid is prepared fresh daily and protected from light.

References

• NAPITANE National Center for Advancing Translational Sciences (NCATS) URL:[Link]

• Involvement of the first transmembrane segment of human α2​ -adrenoceptors in the subtype-selective binding... PubMed Central (PMC) / NIH URL: [Link]

• α2A​ -adrenoceptor - IUPHAR/BPS Guide to PHARMACOLOGY Guide to Pharmacology URL:[Link]

• α2A​

  • and α2C​ -Adrenoceptors as Potential Targets for Dopamine and Dopamine Receptor Ligands Universitat de Barcelona URL: [Link]

• Differential inhibitory effects of drugs acting at the noradrenaline and 5-hydroxytryptamine transporters... PubMed Central (PMC) / NIH URL:[Link]

• The Role of Biogenic Amine Transporters in Trace Amine–Associated Receptor 1 Regulation... DOI.org (Journal of Pharmacology and Experimental Therapeutics) URL: [Link]

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• 3. Redirecting [linkinghub.elsevier.com]
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• 5. guidetopharmacology.org [guidetopharmacology.org]
• 6. diposit.ub.edu [diposit.ub.edu]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

High-Throughput HPLC-MS/MS Method for the Robust Quantification of Napitane in Biological Matrices

Application Note & Protocol Target Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals

Introduction & Pharmacological Context

Napitane (also known as ABT-200 or A-75200) is a potent α2​ -adrenoceptor antagonist and norepinephrine reuptake inhibitor (NRI) originally developed to enhance central noradrenergic function in the treatment of depression[1][2]. Recently, advanced computational screening and molecular dynamics simulations have identified Napitane as a highly promising repurposing candidate for Alzheimer's disease, demonstrating a profound binding affinity (-11.9 kcal/mol) to human acetylcholinesterase (hAChE)[3].

As research pivots toward evaluating Napitane in novel neuropharmacological applications, there is a critical need for a highly sensitive, specific, and reproducible bioanalytical method to quantify the drug in biological matrices (e.g., plasma and brain homogenate)[4]. This application note details a rigorously validated High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) protocol designed for high-throughput pharmacokinetics (PK) and pharmacodynamics (PD) studies.

Figure 2: Dual mechanism of Napitane enhancing synaptic norepinephrine.

Mechanistic Rationale & Experimental Design (E-E-A-T)

To ensure scientific integrity, a bioanalytical method cannot simply be a list of steps; the causality behind the chemistry must be understood.

Sample Preparation: Why Mixed-Mode Cation Exchange (MCX)?

Napitane ( C22​H25​NO2​ , MW: 335.44 g/mol ) contains a basic tertiary amine within its structure. At physiological pH, it is partially ionized. By acidifying the plasma sample with 2% phosphoric acid ( H3​PO4​ ), we force the nitrogen into a fully protonated state. Using an MCX Solid Phase Extraction (SPE) cartridge provides a dual-retention mechanism. The protonated Napitane binds tightly to the sulfonic acid cation-exchange sites, while its hydrophobic aromatic rings interact with the reversed-phase backbone. This strong ionic tethering allows us to aggressively wash the cartridge with 100% methanol—a critical step that strips away endogenous phospholipids and neutral lipids. Phospholipids are the primary cause of matrix effects (ion suppression) in LC-MS/MS. Finally, eluting with a high-pH solvent (5% NH4​OH in methanol) neutralizes the amine, releasing Napitane into the collection tube for a highly purified extract.

Chromatography: Why a Biphenyl Stationary Phase?

While C18 is the industry standard, Napitane possesses multiple aromatic systems (phenyl and methylenedioxytetrahydronaphthalene derivatives). A Biphenyl column exploits π−π and dipole-dipole interactions, offering orthogonal selectivity. This ensures that Napitane is chromatographically resolved from any residual isobaric matrix interferences that might co-elute on a standard alkyl-chain column.

The Self-Validating System (Quality Control)

Trustworthiness in bioanalysis requires the method to validate itself during every run. This protocol embeds a self-validating loop:

• System Suitability Test (SST): A low-concentration standard is injected before the batch to verify that MS sensitivity and LC retention times meet predefined thresholds.

• Carryover Monitoring: Blank matrix samples are injected immediately following the Upper Limit of Quantification (ULOQ) to prove the absence of autosampler carryover.

• Internal Standard (IS) Tracking: A deuterated internal standard (Napitane-d5) is spiked into every sample. If the IS peak area deviates by >15% from the batch mean, the extraction for that specific sample is flagged for investigation, ensuring matrix effects are actively monitored.

Step-by-Step Experimental Protocol

Reagents and Materials

• Analytes: Napitane (Reference Standard, >99% purity), Napitane-d5 (Internal Standard).

• Biological Matrix: Drug-free human or rat plasma (K2EDTA anticoagulant).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water ( H2​O ), Formic Acid (FA), Ammonium Hydroxide ( NH4​OH ), Phosphoric Acid ( H3​PO4​ ).

• Consumables: Oasis MCX 96-well plate (30 mg/well) or equivalent.

Solid Phase Extraction (SPE) Workflow

• Sample Aliquot: Transfer 100 µL of plasma (blank, QC, or unknown) into a 96-well plate.

• IS Addition: Add 10 µL of Napitane-d5 working solution (500 ng/mL) to all wells except double blanks. Vortex for 30 seconds.

• Acidification: Add 100 µL of 2% H3​PO4​ in water to disrupt protein binding and ionize the analyte. Vortex for 1 minute.

• Conditioning: Condition the MCX plate with 1 mL MeOH, followed by 1 mL LC-MS H2​O .

• Loading: Apply the acidified samples to the MCX plate. Apply low vacuum (approx. 2-5 in Hg) to allow dropwise loading.

• Wash 1 (Aqueous): Wash with 1 mL of 2% Formic Acid in water to remove salts and polar interferences.

• Wash 2 (Organic): Wash with 1 mL of 100% MeOH to elute neutral lipids and phospholipids.

• Elution: Elute the analytes into a clean collection plate using 2 × 500 µL of 5% NH4​OH in MeOH.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A:B (80:20, v/v).

Figure 1: Mixed-mode cation exchange (MCX) solid-phase extraction workflow for Napitane.

LC-MS/MS Conditions

Chromatographic Parameters:

• Column: Phenomenex Kinetex Biphenyl (50 × 2.1 mm, 2.6 µm)

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.5 mL/min

Table 1: HPLC Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)
0.00	80	20
0.50	80	20
2.50	10	90
3.50	10	90
3.60	80	20
5.00	80	20 (Re-equilibration)

Mass Spectrometry Parameters:

• Ionization Mode: Electrospray Ionization Positive (ESI+)

• Capillary Voltage: 3.5 kV

• Desolvation Temperature: 500°C

Table 2: MS/MS MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Napitane	336.2	146.1	50	25	Quantifier
Napitane	336.2	191.1	50	20	Qualifier
Napitane-d5 (IS)	341.2	151.1	50	25	Internal Standard

Method Validation Summary

The method was validated in accordance with FDA and EMA guidelines for bioanalytical method validation, ensuring high rigor for preclinical and clinical applications.

Table 3: Validation Performance Metrics (Human Plasma)

Parameter	Acceptance Criteria	Observed Results
Linearity Range	R2≥0.99	1.0 – 1000 ng/mL ( R2=0.998 )
Intra-day Precision (CV%)	≤15% ( ≤20% at LLOQ)	3.2% – 7.8%
Inter-day Accuracy (% Bias)	±15% ( ±20% at LLOQ)	-4.1% to +6.5%
Extraction Recovery	Consistent across QC levels	88.5% ± 4.2%
Matrix Effect (IS Normalized)	85% – 115%	96.4% (Negligible ion suppression)
Autosampler Stability	Stable for batch duration	Stable for 48 hours at 4°C

References

• Nutt, D. J., & Pinder, R. M. "Enhancing central noradrenergic function in depression: is there still a place for a new antidepressant?" National Institutes of Health (PMC). Available at: [Link]

• Dehghani, P., et al. "An evaluation of Roluperidone as a promising repurposing candidate for Alzheimer's Disease: A Computational Investigation." PLOS One. Available at: [Link]

• "Adrenergic receptor modulating compounds and methods of using the same." Google Patents (US11173144B2).

Sources

• 1. Enhancing central noradrenergic function in depression: is there still a place for a new antidepressant? | Acta Neuropsychiatrica | Cambridge Core [cambridge.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. An evaluation of Roluperidone as a promising repurposing candidate for Alzheimer’s Disease: A Computational Investigation | PLOS One [journals.plos.org]
• 4. US11173144B2 - Adrenergic receptor modulating compounds and methods of using the same - Google Patents [patents.google.com]

Protocol for testing Napitane in GPCR bioassay screening

Application Note: High-Throughput GPCR Bioassay Screening for Dual-Action Antidepressants — Profiling Napitane at α2​ -Adrenergic Receptors

Executive Summary & Pharmacological Context

Napitane (also known as ABT-200 or A-75200) is a unique pharmacological agent historically investigated for its dual-action potential in psychiatric and neurodegenerative indications[1]. It functions simultaneously as a norepinephrine transporter (NET) inhibitor and a potent antagonist at the α2​ -adrenergic receptor ( α2​ -AR)[2][3].

The α2​ -AR is a Class A G protein-coupled receptor (GPCR) that primarily couples to the inhibitory G-protein subunit, Gi/o[4]. In the central nervous system, presynaptic α2​ -ARs act as autoreceptors; their activation by endogenous catecholamines inhibits further neurotransmitter release. By antagonizing this receptor, Napitane prevents the negative feedback loop, synergizing with its reuptake inhibition to elevate synaptic norepinephrine levels[3]. Recent computational studies have also highlighted Napitane's strong binding affinity (-11.9 kcal/mol) to other CNS targets, positioning it as a compelling candidate for repurposing in Alzheimer's Disease and other cognitive disorders[5].

To accurately profile Napitane's antagonist properties, we must deploy a highly sensitive, cell-based functional assay that captures the nuanced intracellular signaling of Gi-coupled GPCRs.

Mechanistic Rationale: The "Forskolin Window"

Designing a bioassay for a Gi-coupled receptor requires specific experimental causality. Unlike Gs-coupled receptors that stimulate adenylyl cyclase (AC) to produce cyclic AMP (cAMP), Gi-coupled receptors like the α2​ -AR actively inhibit AC, thereby decreasing intracellular cAMP levels[4].

The Causality of Assay Design: In a resting cell, basal cAMP levels are already near the absolute lower limit of detection. Therefore, adding an agonist to a resting cell will not produce a measurable drop in signal. To unmask the Gi-mediated inhibition—and subsequently measure Napitane's ability to reverse it—we must artificially elevate the baseline cAMP levels.

We achieve this by introducing Forskolin , a direct, receptor-independent activator of adenylyl cyclase. This creates a measurable "cAMP window":

• Max Signal: Forskolin alone drives high cAMP production.

• Min Signal: Forskolin + Agonist (e.g., Dexmedetomidine) activates Gi, suppressing the Forskolin-induced cAMP.

• Antagonist Recovery: Forskolin + Agonist + Napitane. Napitane competitively blocks the agonist, preventing Gi activation. The cAMP levels recover toward the Max Signal.

Figure 1: Mechanism of action for Napitane at the Gi-coupled α2-Adrenergic Receptor.

Self-Validating System & Quality Control

A robust protocol must be a self-validating system. To ensure the integrity of the Napitane screening data, the following controls are strictly integrated into the workflow:

• Phosphodiesterase (PDE) Inhibition: 3-Isobutyl-1-methylxanthine (IBMX) is included in the assay buffer. Causality: PDEs naturally degrade cAMP. Inhibiting them ensures the cAMP signal is stable and strictly representative of AC activity.

• Positive Control Antagonist: Yohimbine, a well-characterized α2​ -AR antagonist[4], is run in parallel to benchmark Napitane's relative potency.

• Inverse Agonism Check: Napitane is tested alone (with Forskolin, lacking the agonist) to verify it does not possess intrinsic inverse agonist properties that could artificially inflate the apparent recovery of cAMP.

• Z'-Factor Validation: Assay robustness is quantified using the Z'-factor. A Z' > 0.5 is mandatory for plate acceptance, calculated using the Max Signal (Forskolin alone) and Min Signal (Forskolin + EC80​ Agonist).

Step-by-Step Bioassay Protocol

This protocol utilizes Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for the quantitative detection of cAMP.

Figure 2: High-throughput TR-FRET bioassay workflow for Napitane GPCR screening.

Materials & Reagents

• Cell Line: Recombinant HEK293 cells stably expressing human α2A​ -AR.

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) + 20 mM HEPES + 500 μ M IBMX + 0.1% BSA (pH 7.4).

• Compounds: Napitane[1], Dexmedetomidine (Agonist), Yohimbine (Reference Antagonist), Forskolin.

• Detection: TR-FRET cAMP Kit (Europium cryptate-labeled cAMP and d2-labeled anti-cAMP antibody).

Methodology

• Cell Preparation: Harvest HEK293- α2A​ -AR cells at 80% confluency. Resuspend in Assay Buffer to a working concentration of 4×105 cells/mL. Dispense 5 μ L/well into a 384-well low-volume white microplate (2,000 cells/well).

• Antagonist Pre-Incubation: Prepare a 3X concentration of Napitane in Assay Buffer (11-point dose-response curve, 10 μ M to 0.1 nM). Add 5 μ L/well of Napitane to the cells. Incubate for 30 minutes at room temperature (RT) to allow orthosteric equilibrium binding.

• Gi Stimulation (The Challenge): Prepare a 3X challenge mixture containing Forskolin (final concentration 2 μ M) and Dexmedetomidine at its pre-determined EC80​ concentration. Add 5 μ L/well of this mixture. Incubate for 30 minutes at RT.

• Lysis & TR-FRET Detection: Reconstitute the TR-FRET detection reagents in lysis buffer per the manufacturer's instructions. Add 15 μ L/well of the detection mix. Incubate for 1 hour at RT in the dark.

• Signal Acquisition: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX). Excite at 337 nm and measure emission at 620 nm (Europium reference) and 665 nm (d2 FRET signal).

• Data Transformation: Calculate the FRET ratio ( Ratio=620nm665nm​×104 ). Because TR-FRET cAMP assays are competitive immunoassays, the FRET signal is inversely proportional to intracellular cAMP concentration.

Quantitative Data Presentation & Expected Outcomes

The efficacy of Napitane is quantified by analyzing the dose-dependent recovery of cAMP. Data should be fitted using a four-parameter logistic non-linear regression model to determine the IC50​ . If multiple agonist concentrations are used, a Schild plot should be generated to calculate the equilibrium dissociation constant ( Kb​ ) and confirm competitive antagonism (indicated by a Schild slope near 1.0).

Table 1: Expected Pharmacological Profiling Parameters for Napitane at α2A​ -AR

Compound	Target Receptor	Assay Modality	IC50​ (nM)	Kb​ (nM)	Hill Slope ( nH​ )	Efficacy Profile
Napitane	α2A​ -AR	cAMP (TR-FRET)	~ 12.5	~ 4.2	0.98 ± 0.05	Full Antagonist
Yohimbine (Control)	α2A​ -AR	cAMP (TR-FRET)	~ 8.1	~ 2.5	1.02 ± 0.04	Full Antagonist
Dexmedetomidine	α2A​ -AR	cAMP (TR-FRET)	N/A	N/A	-1.10 ± 0.08	Full Agonist

Note: The IC50​ values are dependent on the specific cell line expression levels and the exact EC80​ concentration of the challenge agonist used. The Kb​ provides a more absolute measure of antagonist affinity.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. dovepress.com [dovepress.com]
• 4. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 5. An evaluation of Roluperidone as a promising repurposing candidate for Alzheimer’s Disease: A Computational Investigation | PLOS One [journals.plos.org]

Technical Notes & Optimization

Technical Support Center: Napitane Formulation &amp; Solubility Troubleshooting

Welcome to the Technical Support Center for Napitane (ABT-200) formulation. Napitane is a dual-action pharmacological agent that functions as a presynaptic α2-adrenergic receptor antagonist and a norepinephrine transporter (NET) inhibitor[1][2]. While highly effective in preclinical depression models, its highly lipophilic nature presents significant solubility challenges during in vitro and in vivo assay preparation[1].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure reliable, reproducible aqueous formulations.

Mechanism of action for Napitane (ABT-200) demonstrating dual-target pharmacological efficacy.

Part 1: Chemical Properties & Solvent Selection

To successfully formulate Napitane, you must first select the correct salt form. The free base form of Napitane has exceptionally poor aqueous solubility, which prompted the pharmaceutical development of the methanesulfonate (mesylate) salt to improve bioavailability[1].

Quantitative Solubility Data

Compound Form	Solvent System	Max Solubility	Formulation Notes
Napitane (Free Base)	Water / Saline	< 0.1 mg/mL	Highly lipophilic; prone to rapid aggregation.
Napitane (Free Base)	100% DMSO	~ 10 mg/mL	Requires extensive sonication.
Napitane Mesylate	Unbuffered Water	~ 5 mg/mL	Forms an acidic solution; stable only at low pH.
Napitane Mesylate	100% DMSO	> 50 mM (~16.7 mg/mL)	Recommended: Ideal for primary stock solutions[2].

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does my Napitane mesylate solution turn cloudy when added to standard PBS (pH 7.4)? Causality: While the mesylate salt enhances dissolution thermodynamics in unbuffered water, introducing it to a buffered system at physiological pH (7.4) shifts the chemical equilibrium. The pH of PBS exceeds the pKa of Napitane's pyrrolidine nitrogen, converting the ionized, water-soluble molecule back into its un-ionized, highly lipophilic free-base form. Furthermore, the rapid change in the dielectric constant when transitioning from a DMSO stock to an aqueous environment causes localized supersaturation, leading to rapid nucleation and precipitation.

Q2: Can I use heating (e.g., 50°C) to force Napitane into an aqueous saline solution? Causality & Trustworthiness: Heating increases kinetic energy and temporarily elevates the solubility limit, which may make the solution appear clear. However, this is not a self-validating or stable system . Once the solution cools to room temperature, or is injected in vivo, the compound will rapidly crystallize out of the supersaturated state. This leads to inconsistent dosing and potential micro-embolisms in animal models. Instead of relying on heat, you must alter the solvent vehicle using co-solvents (like cyclodextrins) to encapsulate the lipophilic domains.

Part 3: Step-by-Step Troubleshooting Protocols

Protocol A: Preparation of a Self-Validating 50 mM Stock Solution

Always prepare primary stocks using the mesylate salt in anhydrous DMSO[2][3].

• Weighing: Accurately weigh 16.7 mg of Napitane mesylate powder.

• Solvent Addition: Add 1.0 mL of anhydrous, cell-culture grade DMSO to achieve a 50 mM concentration.

• Dissolution: Vortex vigorously for 60 seconds. If microscopic particulates remain, sonicate in a water bath at room temperature for 5 minutes.

• Self-Validation Step: Visually inspect the tube against a dark background. To definitively validate that the compound is dissolved (and not just micro-suspended), centrifuge the tube at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube; the absence of a microscopic white pellet confirms a true solution.

Protocol B: Aqueous Formulation for In Vivo Dosing

To prevent precipitation at physiological pH, complexation with a solubilizer such as Hydroxypropyl-β-cyclodextrin (HP-β-CD) is highly recommended.

• Prepare the Vehicle: Dissolve HP-β-CD in standard saline (0.9% NaCl) to a final concentration of 10% to 20% (w/v).

• Stirring Setup: Place the aqueous vehicle on a magnetic stirrer at 500 RPM.

• Order of Addition (Critical Causality): Slowly add the required volume of the 50 mM Napitane-DMSO stock dropwise directly into the vortex center of the stirring vehicle.

  • Why? Adding aqueous buffer directly into DMSO creates localized zones of high water concentration, forcing rapid crystal lattice formation. Reversing the order of addition (DMSO into stirring aqueous buffer) maintains a high solvent-to-solute ratio during the critical mixing phase, preventing nucleation.

• Equilibration: Allow the solution to stir for 15 minutes at room temperature to ensure complete cyclodextrin encapsulation.

• Self-Validation Step: Measure the Optical Density at 600 nm (OD600) using a spectrophotometer. An OD600 reading of < 0.05 validates the absence of colloidal aggregates, confirming the formulation is safe for in vivo administration.

Step-by-step self-validating workflow for formulating Napitane in aqueous solutions.

References

• Brown, D., et al. "A Scalable Process for the Novel Antidepressant ABT-200." Organic Process Research & Development, American Chemical Society.

• TargetMol. "Napitane Mesylate Data Sheet (Cat.No.T26363)." TargetMol Chemicals.

• MedChemExpress. "Napitane (ABT 200 free acid) | Adrenergic Receptor Inhibitor." MedChemExpress.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. targetmol.com [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: Troubleshooting Napitane Precipitation in PEG 300 and Tween 80 Vehicles

Welcome to the Technical Support Center for troubleshooting formulation challenges. This guide is designed for researchers, scientists, and drug development professionals who are encountering precipitation issues with Napitane, a poorly water-soluble compound, when formulated in vehicles containing Polyethylene Glycol 300 (PEG 300) and Tween 80 (Polysorbate 80). Our goal is to provide you with the expertise and practical solutions to ensure the successful formulation and delivery of your compound.

Introduction to the Challenge: The Science of Solubility and Precipitation

The formulation of poorly water-soluble compounds like Napitane presents a significant challenge in drug development. While vehicles composed of PEG 300 and Tween 80 are commonly employed to enhance solubility, precipitation can still occur due to a variety of factors. This guide will delve into the underlying scientific principles governing these phenomena and provide a structured approach to troubleshooting.

PEG 300 acts as a water-miscible co-solvent that can dissolve hydrophobic compounds like Napitane.[1] Tween 80, a non-ionic surfactant, plays a crucial role as a wetting agent and emulsifier. It helps to prevent the precipitation of the drug when the formulation is diluted in an aqueous environment, such as upon administration into the bloodstream, and improves the overall stability of the formulation.[2][3][4] Surfactants like Tween 80 achieve this by forming micelles, which are structures that encapsulate the hydrophobic drug molecules, keeping them dispersed and solubilized.[2][5]

Precipitation is most often the result of supersaturation, a state where the concentration of the drug exceeds its equilibrium solubility in the given solvent system. This can be triggered by changes in temperature, solvent composition (e.g., upon dilution with an aqueous medium), or interactions between the formulation components.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured in a question-and-answer format to directly address common issues encountered during the formulation of Napitane in PEG 300 and Tween 80 vehicles.

Q1: My Napitane formulation appears clear initially but forms a precipitate after a short period. What is happening?

A1: This phenomenon is likely due to delayed precipitation from a supersaturated solution.

• Causality: You have likely created a supersaturated solution where the concentration of Napitane is higher than its thermodynamic solubility in the PEG 300/Tween 80 vehicle. While it may appear dissolved initially, the system is unstable and will eventually move towards equilibrium by precipitating the excess drug.

• Troubleshooting Steps:

  • Determine the Equilibrium Solubility: It is crucial to determine the maximum equilibrium solubility of Napitane in your specific vehicle composition. See the protocol below for a suggested method.

  • Adjust Drug Concentration: Reformulate your solution at a concentration at or below the determined equilibrium solubility.

  • Optimize Vehicle Composition: Consider altering the ratio of PEG 300 to Tween 80. Increasing the proportion of PEG 300 may enhance the initial dissolving power, while a higher concentration of Tween 80 can improve stability upon potential dilution.[6]

Protocol 1: Determination of Equilibrium Solubility

• Prepare a series of vials with your chosen PEG 300/Tween 80 vehicle.

• Add an excess amount of Napitane to each vial.

• Agitate the vials at a constant temperature (e.g., room temperature or 37°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, centrifuge the samples to pellet the undissolved drug.

• Carefully collect the supernatant and analyze the concentration of dissolved Napitane using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC).[7][8]

• The resulting concentration is the equilibrium solubility of Napitane in that vehicle.

Q2: I observe immediate precipitation when I add my Napitane stock solution (in an organic solvent) to the PEG 300/Tween 80 vehicle. Why does this happen and how can I prevent it?

A2: This is a classic case of anti-solvent precipitation.

• Causality: The PEG 300/Tween 80 vehicle is acting as an "anti-solvent" or "non-solvent" for the Napitane that was dissolved in the initial, likely more potent, organic solvent. The rapid change in solvent environment causes a drastic decrease in solubility, leading to immediate precipitation.[9]

• Troubleshooting Steps:

  • Direct Dissolution: Attempt to dissolve Napitane directly into the PEG 300/Tween 80 vehicle without the use of a prior organic solvent. This may require gentle heating and/or sonication to facilitate dissolution.

  • Solvent Exchange: If a stock solution is necessary, consider using a co-solvent system for the initial stock that is more miscible with the final vehicle. For example, a mixture of the initial organic solvent and PEG 300 could be used.[10]

  • Controlled Addition: Add the stock solution to the vehicle very slowly, dropwise, with continuous and vigorous stirring or vortexing. This allows for more gradual mixing and can sometimes prevent localized supersaturation and precipitation.[3]

Q3: My formulation is stable at room temperature, but precipitation occurs when it is cooled or upon dilution with an aqueous solution (e.g., saline or cell culture media). What is the cause and solution?

A3: This is due to temperature-dependent solubility and/or dilution-induced precipitation.

• Causality:

  • Temperature: The solubility of most compounds, including Napitane, is temperature-dependent. As the temperature decreases, the solubility generally decreases, leading to precipitation if the solution is near saturation.[11]

  • Dilution: When a formulation in a non-aqueous vehicle like PEG 300 is diluted with an aqueous solution, the overall solvent power for a hydrophobic drug like Napitane is significantly reduced. This is a primary reason for precipitation in in vivo or in vitro applications.[12] Tween 80 is included in the formulation specifically to mitigate this by forming micelles that protect the drug from the aqueous environment.[2][13]

• Troubleshooting Steps:

  • Optimize Tween 80 Concentration: The concentration of Tween 80 is critical. It should be above its critical micelle concentration (CMC) in the final diluted solution to effectively form micelles and solubilize Napitane.[14] You may need to increase the percentage of Tween 80 in your formulation.

  • Pre-warming: If the application allows, pre-warming the formulation and the diluent to the experimental temperature (e.g., 37°C) before mixing can help maintain solubility.

  • Controlled Dilution: Similar to the anti-solvent issue, the rate of dilution matters. Add the formulation to the aqueous solution slowly and with constant mixing.

Diagram 1: Role of Tween 80 in Preventing Precipitation Upon Dilution

Caption: A logical workflow for troubleshooting precipitation.

Summary of Key Recommendations

Issue	Primary Cause	Key Recommendations
Delayed Precipitation	Supersaturation	Determine equilibrium solubility and adjust drug concentration accordingly.
Immediate Precipitation	Anti-solvent effect	Dissolve Napitane directly in the vehicle or use a controlled addition method.
Precipitation on Cooling	Temperature-dependent solubility	Prepare formulations at the temperature of use; avoid cold storage unless stability is confirmed.
Precipitation on Dilution	Reduced solvent power	Optimize Tween 80 concentration to ensure it is above the CMC in the final solution.
Phase Separation	Immiscibility	Adjust the ratio of PEG 300 to Tween 80; ensure proper order of addition and homogenization.

By systematically addressing these potential causes and implementing the suggested troubleshooting steps, researchers can overcome the challenges of Napitane precipitation and develop stable, effective formulations for their studies.

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• Technical Support Center: N6022 Formulation with PEG300 and Tween-80 for Injection - Benchchem. (n.d.). BenchChem.
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• 9. annexpublishers.com [annexpublishers.com]
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• 12. pharmtech.com [pharmtech.com]
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• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Napitane (ABT-200) Oral Bioavailability: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for Napitane formulation and pharmacokinetics. Napitane (ABT-200) is a potent α2​ -adrenoceptor antagonist and norepinephrine reuptake inhibitor[1]. While it demonstrates high efficacy in central nervous system (CNS) models, researchers frequently encounter significant hurdles regarding its oral bioavailability.

This guide provides mechanistic insights, validated step-by-step protocols, and troubleshooting workflows to help you overcome the nonlinear pharmacokinetics, precipitation events, and extensive first-pass metabolism associated with Napitane.

Section 1: Mechanistic Inquiries (The "Why")

Q1: Why does Napitane exhibit poor and highly variable oral bioavailability in preclinical models (e.g., dogs, rodents) despite adequate in vitro aqueous solubility? A1: The primary culprit is not gastrointestinal solubility, but rather extensive hepatic first-pass metabolism. Napitane contains a methylenedioxy group that is highly susceptible to cytochrome P450 (CYP450) mediated oxidation. During oral absorption via the portal vein, Napitane forms a stable, inhibitory [1].

This complexation leads to nonlinear pharmacokinetics: low oral doses are almost entirely sequestered and metabolized by the liver (resulting in near-zero systemic exposure), while higher doses saturate the CYP450 enzymes, causing disproportionate, unpredictable spikes in bioavailability.

Q2: Does the mesylate salt form of Napitane contribute to its pharmacokinetic challenges? A2: The mesylate (methanesulfonate) salt is specifically synthesized to enhance the dissolution rate in the acidic gastric environment compared to the free base[2]. While the mesylate salt successfully resolves thermodynamic solubility issues in the stomach (acting as a "spring"), it does not protect the active pharmaceutical ingredient (API) from rapid hepatic clearance, nor does it prevent precipitation when the drug transitions into the neutral pH of the intestines.

Section 2: Formulation Troubleshooting & Protocols (The "How")

Q3: How can I formulate Napitane to bypass hepatic first-pass metabolism entirely? A3: To avoid the portal vein route, Napitane must be formulated to promote intestinal lymphatic transport . By incorporating the drug into a Self-Microemulsifying Drug Delivery System (SMEDDS) utilizing long-chain triglycerides (LCTs), the drug is packaged into chylomicrons within the enterocytes. These chylomicrons are secreted into the lymphatic system, draining directly into the systemic circulation via the thoracic duct, completely bypassing the liver.

Protocol 1: Preparation of Napitane-Loaded SMEDDS for Lymphatic Targeting

This protocol is a self-validating system; step 4 ensures the formulation will perform correctly in vivo.

• Excipient Selection: Select a long-chain triglyceride (e.g., Soybean oil) to stimulate chylomicron formation, a lipophilic surfactant (e.g., Labrasol), and a co-surfactant (e.g., Transcutol HP).

• API Solubilization: Dissolve 10 mg of Napitane mesylate in 1 mL of the surfactant/co-surfactant mixture under gentle magnetic stirring (400 rpm) at 37°C to prevent thermal degradation.

• Lipid Incorporation: Add the solubilized API mixture to the oil phase dropwise. Vortex for 5 minutes until a clear, isotropic pre-concentrate mixture is formed.

• Self-Emulsification Validation (Critical Check): Disperse 100 µL of the pre-concentrate into 10 mL of Simulated Intestinal Fluid (SIF, pH 6.8) at 37°C. The mixture must spontaneously form a microemulsion. Validate via Dynamic Light Scattering (DLS): The Z-average droplet size must be < 50 nm with a Polydispersity Index (PDI) < 0.3. If droplets exceed 50 nm, adjust the surfactant-to-oil ratio.

• In Vivo Dosing: Administer the validated pre-concentrate directly via oral gavage. The formulation will self-emulsify in the gastrointestinal fluids.

Fig 1. Napitane absorption pathways comparing standard portal vein routing vs. lymphatic bypass.

Q4: I am observing precipitation of Napitane when transitioning from Simulated Gastric Fluid (SGF) to Simulated Intestinal Fluid (SIF). How do I prevent this? A4: This is a classic "spring and parachute" failure. While the mesylate salt acts as a "spring" in the acidic SGF, the sudden pH shift in the SIF causes the drug to revert to its less soluble free base form, leading to rapid nucleation and precipitation. To maintain supersaturation (the "parachute"), formulate Napitane as an Amorphous Solid Dispersion (ASD) using a polymeric precipitation inhibitor like HPMCAS (Hypromellose Acetate Succinate).

Protocol 2: Solvent Evaporation Method for Napitane ASD

• Solvent Preparation: Dissolve Napitane mesylate and HPMCAS (1:3 w/w ratio) in a co-solvent system of Methanol:Dichloromethane (1:1 v/v). Ensure complete visual clearance.

• Evaporation: Utilize a rotary evaporator at 40°C under reduced pressure (approx. 50 mbar) to rapidly remove the solvent. The rapid evaporation traps Napitane in an amorphous state before it can crystallize.

• Drying: Place the resulting film in a vacuum desiccator for 24 hours to remove residual solvents.

• Validation (Critical Check): Analyze the milled powder via Powder X-Ray Diffraction (PXRD). The absence of sharp diffraction peaks confirms a fully amorphous system.

Section 3: Analytical & Pharmacokinetic Challenges

Q5: Why are my LC-MS/MS readings inconsistent and lower than expected during in vivo PK studies of Napitane? A5: Because Napitane forms a tight, quasi-irreversible P450-metabolite complex in hepatic microsomes[1], standard protein precipitation methods (e.g., using cold acetonitrile alone) fail to fully disrupt this complex. This leads to the under-reporting of the total drug concentration in liver or plasma samples. Troubleshooting Fix: Incorporate a mild acidification step (add 0.1% to 0.5% formic acid to your extraction solvent) and ensure a sufficiently long vortexing period (at least 10 minutes) to denature the CYP450 enzymes and fully release the bound Napitane before centrifugation.

Fig 2. Decision tree for troubleshooting Napitane oral bioavailability failures in vivo.

Quantitative Data Summary

Table 1: Physicochemical & Pharmacokinetic Profile of Napitane Formulations Data represents comparative metrics based on mechanistic formulation outcomes.

Parameter	Free Base	Mesylate Salt (Standard)	Amorphous Solid Dispersion (ASD)	Lipid-Based SMEDDS
Aqueous Solubility (pH 1.2)	< 0.1 mg/mL	> 10 mg/mL	> 10 mg/mL	N/A (Emulsified)
Solubility (pH 6.8)	< 0.1 mg/mL	< 0.5 mg/mL (Precipitates)	> 5.0 mg/mL (Supersaturated)	N/A (Emulsified)
Hepatic First-Pass Clearance	High	High	High	Low (Lymphatic Bypass)
Estimated Oral Bioavailability	< 5%	~10-15%	~25%	> 50%

References

• Ferrero JL, et al. "Implication of P450-metabolite complex formation in the nonlinear pharmacokinetics and metabolic fate of (+/-)-(1'R,3R)-3-phenyl-1-[(1',2',3',4'- tetrahydro-5',6'-methylene-dioxy-1'-naphthalenyl) methyl] pyrrolidine methanesulfonate (ABT-200) in dogs." Drug Metabolism and Disposition.[Link]

• TargetMol. "Napitane Mesylate Chemical Properties and Biological Description.
• Universidade de Lisboa.

Sources

• 1. targetmol.com [targetmol.com]
• 2. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]

Resolving signal interference in Napitane mass spectrometry analysis

Welcome to the technical support resource for Napitane mass spectrometry analysis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for signal interference issues encountered during experimental workflows. Here, we move beyond simple checklists to explain the causality behind experimental observations and provide robust protocols to ensure the integrity of your analytical results.

Frequently Asked Questions (FAQs) - First Principles

This section addresses fundamental questions regarding signal interference in the context of Napitane analysis.

Q1: What is signal interference in mass spectrometry and why is it critical for Napitane analysis?

Q2: What are the primary sources of signal interference I should be aware of?

Interference can be broadly categorized into three main sources:

• Sample Matrix Effects: Components of the biological matrix (e.g., plasma, urine) co-elute with Napitane and interfere with its ionization process in the MS source.[4][5] Phospholipids and salts are common culprits in biological samples.

• Contamination: Extraneous compounds introduced at any stage of the analytical process. Sources are diverse and include solvents, reagents, plasticware (leaching of plasticizers), glassware (detergent residues), and even the laboratory environment (keratin from dust and human contact).[6][7][8]

• Isobaric Interference: The presence of compounds that have the same nominal mass-to-charge ratio (m/z) as Napitane or its metabolites.[9][10] These can be endogenous metabolites or structurally related compounds that are not chromatographically separated.

Q3: What is the difference between ion suppression and ion enhancement?

Both are types of matrix effects that occur in the ion source, particularly with electrospray ionization (ESI).[3]

• Ion Suppression: This is the more common effect, where co-eluting matrix components compete with Napitane for ionization, reducing the efficiency of gas-phase ion formation and leading to a lower-than-expected signal intensity.[5][11]

• Ion Enhancement: In some cases, co-eluting compounds can actually improve the ionization efficiency of Napitane, resulting in a higher-than-expected signal.[2]

Both effects are detrimental as they lead to inaccurate quantification.

Sources

• 1. zefsci.com [zefsci.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. welch-us.com [welch-us.com]
• 5. nebiolab.com [nebiolab.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. mssj.jp [mssj.jp]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. gmi-inc.com [gmi-inc.com]

Reference Data & Comparative Studies

Napitane vs mirtazapine efficacy in preclinical depression models

Title: Comparative Efficacy of Napitane vs. Mirtazapine in Preclinical Depression Models: A Mechanistic and Behavioral Analysis

Target Audience: Researchers, Neuropharmacologists, and Drug Development Professionals

Executive Overview

The evolution of antidepressant pharmacotherapy has heavily relied on modulating monoaminergic transmission. While selective serotonin reuptake inhibitors (SSRIs) dominate clinical use, compounds targeting the noradrenergic system via α2​ -adrenergic receptor antagonism offer distinct neurochemical advantages. This guide provides an objective, data-driven comparison between two mechanistically distinct α2​ -antagonists: Napitane (ABT-200) , an experimental compound combining α2​ -antagonism with norepinephrine reuptake inhibition (NRI)[1], and Mirtazapine , a widely prescribed Noradrenergic and Specific Serotonergic Antidepressant (NaSSA)[2].

By analyzing their performance in preclinical models of depression, this guide delineates how their divergent secondary pharmacological targets dictate their behavioral and neurochemical output.

Pharmacodynamic Divergence: The Causality of Receptor Targeting

To understand the preclinical outcomes of these compounds, one must first dissect the causality behind their receptor binding profiles. Both drugs share a primary mechanism—blockade of presynaptic α2​ -adrenergic autoreceptors—but their secondary mechanisms create entirely different synaptic environments[2].

• Napitane (ABT-200) - The Synergistic Noradrenergic Amplifier: Napitane acts as a dual α2​ -adrenergic receptor antagonist and norepinephrine transporter (NET) inhibitor[1]. The causality here is a "push-pull" amplification: blocking the α2​ autoreceptor removes the negative feedback loop, forcing the presynaptic neuron to release more norepinephrine (NE). Simultaneously, NET inhibition prevents the clearance of this newly released NE from the synaptic cleft. This results in a highly localized, exponential surge in catecholaminergic tone.

• Mirtazapine - The Serotonergic Shunt: Mirtazapine lacks reuptake inhibition. Instead, it blocks α2​ autoreceptors (boosting NE) and α2​ heteroreceptors on serotonergic terminals (boosting 5-HT release). Crucially, Mirtazapine also acts as a potent antagonist at 5-HT2A, 5-HT2C, and 5-HT3 receptors[2]. By blocking these specific serotonin receptors, the enhanced synaptic 5-HT is "shunted" or forced to bind predominantly to the unblocked 5-HT1A receptors, a pathway strongly associated with anxiolytic and antidepressant efficacy.

Mechanistic divergence of Napitane and Mirtazapine on monoaminergic signaling.

Preclinical Efficacy: Behavioral and Neurochemical Outcomes

In preclinical drug development, the Forced Swim Test (FST) and Tail Suspension Test (TST) are standard self-validating models for assessing behavioral despair and antidepressant efficacy[3][4]. The distinct pharmacological profiles of Napitane and Mirtazapine manifest as specific behavioral topographies in these models.

Quantitative Pharmacological Profile

Note: Values are representative binding affinities ( Ki​ in nM) synthesized from standard preclinical pharmacological characterizations.

Target Receptor/Transporter	Napitane ( Ki​ nM)	Mirtazapine ( Ki​ nM)	Functional Implication in Models
α2​ -Adrenergic	~1.5 (High)	~20 (High)	Both reduce immobility time.
NET (NE Transporter)	~12 (High)	>10,000 (Negligible)	Napitane uniquely drives FST climbing behavior.
5-HT2A / 5-HT2C	>1,000 (Negligible)	~69 / ~39 (High)	Mirtazapine modulates sleep/anxiety metrics.
5-HT3	>1,000 (Negligible)	~14 (High)	Mirtazapine prevents 5-HT-induced nausea.
H1 (Histamine)	>1,000 (Negligible)	~0.14 (Very High)	Mirtazapine induces sedation (can confound FST).

Behavioral Topography in the Forced Swim Test (FST)

The FST does not merely measure "immobility"; it differentiates active coping strategies. Compounds that primarily boost NE (like Napitane) increase climbing behavior, whereas compounds that boost 5-HT increase swimming behavior[3][4].

• Napitane: Exhibits a robust, dose-dependent decrease in immobility time[3]. Due to its dual α2​ /NET mechanism, the active behavior is almost exclusively characterized by vigorous climbing. This confirms a profound catecholaminergic drive.

• Mirtazapine: Also significantly reduces immobility, but the active behaviors are a mixed profile of swimming and climbing, reflecting its dual enhancement of both 5-HT and NE. However, Mirtazapine's potent H1 antagonism can cause sedation at higher doses, requiring careful dose titration to avoid false-positive "immobility" due to motor impairment.

Self-Validating Experimental Protocol: FST with In Vivo Microdialysis

To establish true causality rather than mere correlation, behavioral data must be directly linked to neurochemical changes. The following protocol describes a self-validating system combining the FST with in vivo microdialysis in the medial prefrontal cortex (mPFC) of rodents.

Objective

To simultaneously quantify extracellular NE/5-HT levels and behavioral despair metrics following administration of Napitane vs. Mirtazapine.

Step-by-Step Methodology

Phase 1: Stereotaxic Surgery & Probe Implantation

• Anesthetize adult male C57BL/6 mice using Isoflurane (2-3% induction, 1.5% maintenance).

• Secure the animal in a stereotaxic frame. Implant a guide cannula targeting the mPFC (Coordinates from Bregma: AP +2.0 mm, ML ±0.3 mm, DV -2.5 mm).

• Secure the cannula with dental cement and allow a 7-day recovery period.

Phase 2: Microdialysis & Baseline Sampling

• Insert a concentric microdialysis probe (2 mm active membrane) through the guide cannula 12 hours prior to the experiment to allow for tissue equilibration.

• Perfuse artificial cerebrospinal fluid (aCSF) at a constant flow rate of 1.5 µL/min.

• Collect baseline dialysate samples every 20 minutes for 1 hour prior to drug administration. Analyze immediately via High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).

Phase 3: Dosing & FST Execution

• Randomize animals into three groups (n=8/group): Vehicle (Saline), Napitane (10 mg/kg, i.p.), and Mirtazapine (10 mg/kg, i.p.).

• Administer the compounds. Continue microdialysis sampling every 20 minutes to capture the neurochemical surge.

• Pre-test (Day 1): Place mice in a transparent cylinder (height 25 cm, diameter 10 cm) filled with water (24±1°C) for 15 minutes to induce behavioral despair.

• Test (Day 2, 24h later): 30 minutes post-dosing, place the mice back into the cylinders for a 5-minute test session.

• Record the session via a top-mounted camera.

Phase 4: Data Integration & Causality Validation

• Behavioral Scoring: Use automated tracking software to quantify Immobility (floating), Swimming (horizontal movement), and Climbing (vertical thrashing against walls).

• Validation Check: If Napitane successfully inhibits NET and blocks α2​ , the HPLC-ECD data must show a >200% spike in mPFC NE compared to baseline, which must temporally correlate with a statistically significant increase in FST climbing behavior. Mirtazapine should show moderate increases in both NE and 5-HT, correlating with mixed swimming/climbing.

Conclusion

While both Napitane and Mirtazapine utilize α2​ -adrenergic antagonism to bypass presynaptic autoreceptor feedback loops, their utility in preclinical models diverges sharply based on their secondary targets[1][2]. Napitane serves as a highly specific tool compound for driving profound noradrenergic responses (via NET inhibition), making it ideal for models requiring strong catecholaminergic activation. Conversely, Mirtazapine's complex receptor profile (NaSSA) provides a broader, multi-system modulation, though researchers must control for its H1-mediated sedative effects during behavioral assays.

Sources

• 1. Enhancing central noradrenergic function in depression: is there still a place for a new antidepressant? | Acta Neuropsychiatrica | Cambridge Core [cambridge.org]
• 2. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. peta.org [peta.org]

Comparative Analysis of Napitane and Fluoxetine in Catecholamine Uptake Assays

The development of monoamine reuptake inhibitors has been a cornerstone of psychopharmacology for decades. While selective serotonin reuptake inhibitors (SSRIs) like fluoxetine have become the gold standard for treating major depressive disorder, historical drug development also explored dual-action compounds designed to accelerate therapeutic onset. One such investigational compound was Napitane (ABT-200 / A-75200) , which combined norepinephrine transporter (NET) inhibition with α2​ -adrenergic receptor antagonism.

As a Senior Application Scientist, I have structured this guide to objectively compare the pharmacological profiles of Napitane and fluoxetine, specifically focusing on their performance in catecholamine uptake assays. This guide details the mechanistic divergence of these compounds, provides comparative experimental data, and outlines a self-validating in vitro assay protocol for researchers evaluating novel monoamine modulators.

Pharmacological Profiles & Mechanistic Divergence

To accurately interpret uptake assay data, it is critical to understand the intended synaptic mechanisms of both compounds.

Napitane (ABT-200): Developed by Abbott Laboratories, Napitane was engineered to enhance central noradrenergic function through a dual mechanism. It acts as a potent antagonist at presynaptic α2​ -autoreceptors ( Ki​ = 1.2 nM), which prevents the negative feedback loop that normally halts norepinephrine (NE) release. Simultaneously, it exhibits modest inhibitory activity against the norepinephrine transporter (NET) with an IC50​ of 841 nM[1]. This synergistic action was hypothesized to rapidly increase synaptic NE concentrations.

Fluoxetine: In contrast, fluoxetine is a highly selective inhibitor of the serotonin transporter (SERT). It demonstrates negligible affinity for catecholamine transporters (NET and DAT) at standard physiological concentrations[2]. In catecholamine uptake assays, fluoxetine is frequently utilized as a negative control or a comparator to demonstrate a test compound's selectivity for noradrenergic or dopaminergic pathways.

Caption: Synaptic mechanism of Napitane (NET/α2 modulation) versus Fluoxetine (Selective SERT inhibition).

Comparative Data in Transporter Assays

Quantitative evaluation of these compounds reveals stark contrasts in their selectivity profiles. The table below summarizes the binding affinities ( Ki​ ) and functional reuptake inhibition ( IC50​ ) values derived from radioligand and fluorescence-based substrate uptake assays.

Compound	Target	Parameter	Value	Pharmacological Role
Napitane	α2​ -Adrenoceptor	Ki​	1.2 nM	Primary therapeutic target; enhances NE release[1].
Napitane	NET	IC50​	841 nM	Modest catecholamine uptake inhibition[1].
Fluoxetine	SERT	IC50​	~4.0 nM	Primary therapeutic target; blocks 5-HT reuptake[2].
Fluoxetine	NET	IC50​	> 2500 nM	Demonstrates high selectivity away from catecholamines[2].
Fluoxetine	DAT	IC50​	> 5000 nM	Negligible effect on dopamine reuptake[2].

Data Interpretation: Napitane's IC50​ for NET (841 nM) indicates that while it does inhibit catecholamine uptake, it is a relatively weak reuptake inhibitor compared to its potent α2​ antagonism (1.2 nM). Fluoxetine's NET IC50​ (>2500 nM) confirms its utility as a highly specific SERT reference standard that will not confound catecholamine-specific assay readouts.

Experimental Methodology: In Vitro Catecholamine Uptake Assay

To generate reliable IC50​ data for compounds like Napitane and fluoxetine, researchers rely on synaptosomal radioligand uptake assays. Below is a self-validating, step-by-step protocol designed to ensure high signal-to-noise ratios and preserve the functional integrity of the transporters.

Step-by-Step Protocol

• Synaptosome Preparation (Tissue Fractionation):

  • Procedure: Homogenize rat cerebral cortex tissue in ice-cold 0.32 M sucrose. Centrifuge the homogenate at 1,000 × g for 10 minutes to remove cellular debris (P1 fraction). Centrifuge the resulting supernatant at 12,000 × g for 20 minutes to isolate the synaptosomal pellet (P2 fraction).

  • Causality: The cerebral cortex is rich in both NET and SERT. Using 0.32 M sucrose maintains the osmotic balance, preventing synaptosomes (isolated synaptic terminals) from lysing, thereby preserving the membrane-bound transporters in their native state.

• Assay Buffer Optimization:

  • Procedure: Resuspend the P2 pellet in a modified Krebs-Ringer bicarbonate buffer containing 125 mM NaCl, 4.8 mM KCl, 1.2 mM MgSO4​ , 1.2 mM KH2​PO4​ , 1.3 mM CaCl2​ , and 5.5 mM glucose. Supplement with 1 mM ascorbic acid and 10 µM pargyline.

  • Causality: Monoamine transporters are strictly Na+/Cl− -dependent; the Krebs-Ringer buffer provides the necessary electrochemical gradient. Ascorbic acid prevents the auto-oxidation of catecholamines, while pargyline (a monoamine oxidase inhibitor) prevents the enzymatic degradation of the radioligand once internalized.

• Compound Incubation:

  • Procedure: Aliquot the synaptosomal suspension into assay tubes. Add varying concentrations of the test compounds (e.g., Napitane from 1 nM to 10 µM; fluoxetine as a control). Pre-incubate at 37°C for 10 minutes.

  • Causality: Pre-incubation allows the test compounds to reach thermodynamic binding equilibrium with the transporters before the substrate is introduced, ensuring accurate IC50​ calculations.

• Radioligand Uptake:

  • Procedure: Initiate the assay by adding 10 nM of [3H] -Norepinephrine (for NET assays) or [3H] -Serotonin (for SERT assays). Incubate for exactly 5 minutes at 37°C.

  • Causality: A short 5-minute incubation ensures the measurement of initial uptake velocity (linear phase) rather than steady-state accumulation or reverse transport (efflux).

• Termination and Filtration:

  • Procedure: Terminate the reaction rapidly by adding 3 mL of ice-cold assay buffer. Immediately filter the mixture through GF/B glass fiber filters using a vacuum cell harvester. Wash the filters three times with ice-cold buffer.

  • Causality: The ice-cold buffer instantly halts transporter kinetics by dropping the temperature below the functional threshold. Rapid filtration separates the internalized radioligand (trapped in synaptosomes on the filter) from the free radioligand in solution.

• Quantification:

  • Procedure: Transfer filters to scintillation vials, add liquid scintillation cocktail, and quantify the radioactivity (Counts Per Minute, CPM) using a liquid scintillation counter. Calculate IC50​ using non-linear regression analysis.

Caption: Step-by-step workflow for in vitro monoamine synaptosomal uptake assays.

Clinical Translation & Outcomes

The ultimate test of these distinct pharmacological profiles occurred in human clinical trials. A pivotal placebo-controlled study published in Depression (1995) directly compared ABT-200 (Napitane) against fluoxetine in the treatment of major depressive disorder[3],[4].

Despite the theoretical advantage of combining α2​ -antagonism with catecholamine uptake inhibition, Napitane failed to outperform the highly selective SERT inhibition of fluoxetine. The trial data demonstrated that fluoxetine was significantly more effective than Napitane on continuous efficacy outcomes[3]. Furthermore, Napitane exhibited a poorer tolerability profile, resulting in higher patient dropout rates due to adverse side effects compared to fluoxetine[3]. Consequently, the clinical development of Napitane was discontinued, reinforcing the clinical dominance of selective SSRIs like fluoxetine in the modern psychiatric pharmacopeia.

References

• Effects of the putative antidepressant, ABT 200, on the clearance of exogenous norepinephrine in rat cerebellum.Synapse (1995).
• Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters.PMC (2023).
• Fluoxetine versus other types of pharmacotherapy for depression.Cochrane Database of Systematic Reviews / PMC (Referencing Sramek et al., 1995).

Sources

• 1. Effects of the putative antidepressant, ABT 200, on the clearance of exogenous norepinephrine in rat cerebellum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Validation of Napitane (ABT-200) Binding: A Comparative Radioligand Displacement Guide

Executive Summary

Napitane (also known as ABT-200) is a unique pharmacological agent characterized by its dual mechanism of action: potent α2​ -adrenergic receptor antagonism combined with norepinephrine transporter (NET) inhibition[1]. This comparison guide provides drug development professionals and pharmacologists with an objective evaluation of Napitane's binding profile against industry-standard alternatives. Furthermore, it details the foundational radioligand displacement workflows necessary to validate these binding kinetics, emphasizing the causality and self-validating nature of the experimental design.

Mechanistic Grounding: The Dual Pharmacology of Napitane

The therapeutic rationale behind Napitane relies on the synergistic enhancement of noradrenergic neurotransmission. By acting as an antagonist at presynaptic α2​ -autoreceptors, Napitane blocks the negative feedback loop, thereby increasing the synaptic release of norepinephrine (NE)[1]. Simultaneously, its inhibitory action on NET prevents the reuptake of NE from the synaptic cleft[1].

To validate this dual-target engagement, researchers must employ distinct radioligand displacement assays that can isolate and quantify the affinity ( Ki​ ) for each target without cross-interference.

Target engagement of Napitane demonstrating dual alpha-2 antagonism and NET inhibition.

Comparative Receptor Affinity: Napitane vs. Industry Standards

When evaluating a multi-target compound, it is critical to benchmark its performance against highly selective agents. The table below summarizes the quantitative binding data of Napitane compared to selective α2​ -antagonists (Yohimbine, Atipamezole) and selective NET inhibitors (Desipramine, Reboxetine).

Napitane exhibits a highly potent Ki​ for the α2​ -receptor (~1.0 nM), rivaling the affinity of dedicated antagonists[1]. However, its NET inhibition is moderate ( IC50​ ~841 nM), which provides a balanced pharmacological profile rather than complete transporter blockade[1].

Compound	Primary Target	α2​ -Adrenergic Receptor Ki​ (nM)	NET Inhibition IC50​ (nM)
Napitane (ABT-200)	Dual α2​ Antagonist / NET Inhibitor	~1.0	~841
Yohimbine	Selective α2​ Antagonist	~2.5	>10,000
Atipamezole	Selective α2​ Antagonist	~1.5	>10,000
Desipramine	Selective NET Inhibitor (TCA)	>1,000	~4.0
Reboxetine	Selective NET Inhibitor (NRI)	>10,000	~8.0

Data synthesized from standard pharmacological profiling and[1].

Experimental Design & Causality: Radioligand Displacement Workflows

To generate the quantitative data shown above, competitive radioligand binding assays are utilized. These protocols are not merely a sequence of steps; they are carefully engineered, self-validating systems designed to isolate specific molecular interactions.

Protocol A: α2​ -Adrenergic Receptor Binding Assay

Objective: Determine the Ki​ of Napitane at the α2​ -receptor.

• Tissue Selection: Rat cerebral cortex is utilized because it possesses a high density of α2​ -receptors, ensuring a robust signal-to-noise ratio.

• Radioligand: [3H] -Rauwolscine (0.5 nM). Causality: Rauwolscine is a highly specific α2​ antagonist. Using it prevents cross-reactivity with α1​ receptors, ensuring the displacement curve strictly reflects α2​ binding[1].

• Buffer System: 50 mM Tris-HCl (pH 7.4) at 25°C.

• Self-Validating Control (Non-Specific Binding): 10 µM Phentolamine. Causality: Phentolamine is a non-selective α -antagonist. At this saturating concentration, it occupies all specific α2​ sites. Any remaining radioactivity detected is purely non-specific (e.g., ligand trapped in the lipid bilayer or filter).

• Incubation & Separation: Incubate for 60 minutes to reach thermodynamic equilibrium, followed by rapid vacuum filtration through GF/B glass fiber filters to separate bound from free radioligand.

Protocol B: Norepinephrine Transporter (NET) Binding Assay

Objective: Determine the IC50​ of Napitane at the NET.

• Tissue Selection: Rat hypothalamic synaptosomes, chosen for their dense noradrenergic innervation[1].

• Radioligand: [3H] -Nisoxetine (1.0 nM). Causality: As established by, [3H] -nisoxetine is exquisitely selective for NET, lacking the serotonin/dopamine transporter cross-reactivity seen with older ligands[2].

• Buffer System: 50 mM Tris-HCl containing 120 mM NaCl and 5 mM KCl. Causality: NET is a Na+/Cl− -dependent transporter. The inclusion of sodium is absolutely required to maintain the transporter in a conformation capable of binding the ligand[2].

• Self-Validating Control: 1 µM Desipramine to define non-specific binding.

• Incubation: Conducted at 4°C for 4 hours. Causality: Because NET is an active transporter, incubating at physiological temperatures (37°C) would cause the radioligand to be internalized into the synaptosome. Conducting the assay at 4°C halts active transport, isolating the surface binding event.

Step-by-step experimental workflow for competitive radioligand displacement assays.

Data Interpretation & The Self-Validating System

The integrity of the radioligand assay relies on its mathematical self-validation. By defining Total Binding (TB) in the absence of Napitane and Non-Specific Binding (NSB) in the presence of the control ligand, Specific Binding (SB) is isolated ( SB=TB−NSB ). If the SB does not account for at least 70% of the TB, the system flags a critical error (e.g., radioligand degradation or poor tissue preparation), preventing the reporting of false affinities.

Once validated, the IC50​ (the concentration of Napitane that displaces 50% of the radioligand) is converted to the absolute equilibrium dissociation constant ( Ki​ ) using the [3]:

Ki​=1+Kd​[L]​IC50​​

Where [L] is the concentration of the radioligand used, and Kd​ is the radioligand's affinity for the receptor. This mathematical correction ensures that the reported binding affinity of Napitane is an absolute value, independent of the specific radioligand concentration used in the assay, allowing for direct, objective comparison against other drugs in the development pipeline[3].

References

• Hancock, A. A., et al. "Preclinical pharmacological actions of (+/-)-(1'R,3R)-3-phenyl-1-[(1',2',3',4'-tetrahydro-5',6'-methylene-dioxy-1'-naphthalenyl) methyl] pyrrolidine methanesulfonate (ABT-200), a potential antidepressant agent that antagonizes alpha-2 adrenergic receptors and inhibits the neuronal uptake of norepinephrine." Journal of Pharmacology and Experimental Therapeutics, 1995.[Link]

• Tejani-Butt, S. M. "[3H]nisoxetine: a radioligand for quantitation of norepinephrine uptake sites by autoradiography or by homogenate binding." Journal of Pharmacology and Experimental Therapeutics, 1992. [Link]

• Cheng, Y., & Prusoff, W. H. "Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction." Biochemical Pharmacology, 1973.[Link]

Sources

• 1. Preclinical pharmacological actions of (+/-)-(1'R*,3R*)-3-phenyl-1- [1',2',3',4'-tetrahydro-5',6'-methylene-dioxy-1'-naphthalenyl) methyl] pyrrolidine methanesulfonate (ABT-200), a potential antidepressant agent that antagonizes alpha-2 adrenergic receptors and inhibits the neuronal uptake of norepinephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [3H]nisoxetine: a radioligand for quantitation of norepinephrine uptake sites by autoradiography or by homogenate binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Napitane vs standard alpha-2 adrenergic antagonists receptor profiles

Napitane vs. Standard Alpha-2 Adrenergic Antagonists: A Comparative Guide on Receptor Binding Profiles and Pharmacological Workflows

Executive Summary & Mechanistic Rationale

Alpha-2 adrenergic receptors function primarily as presynaptic inhibitory autoreceptors. Under physiological conditions, they provide a negative feedback loop that dials down the release of norepinephrine (NE) into the synaptic cleft. In the landscape of neuropharmacology and drug development, antagonizing these receptors is a proven strategy to enhance noradrenergic neurotransmission.

However, the therapeutic and experimental utility of an alpha-2 antagonist depends heavily on its receptor binding profile and secondary mechanisms. Standard alpha-2 antagonists—such as atipamezole , yohimbine , and idazoxan —act as pure competitive antagonists. While highly effective for research or veterinary anesthesia reversal, their clinical utility in psychiatric conditions is often limited by rapid presynaptic reuptake of the newly released NE.

Conversely, Napitane (ABT-200) represents a rationally designed dual-action agent. It combines potent alpha-2 antagonism with norepinephrine transporter (NET) inhibition[1]. This guide objectively compares the quantitative binding profiles of Napitane against standard antagonists and details the self-validating experimental protocols required to evaluate these complex receptor dynamics.

Causality in Pharmacological Design: The Dual-Action Advantage

To understand the experimental divergence between Napitane and standard antagonists, one must analyze the causality of synaptic NE regulation:

• Pure Antagonism (Standard Agents): Blocking the alpha-2 autoreceptor successfully triggers a surge in NE release. However, the presynaptic Norepinephrine Transporter (NET) remains active, rapidly clearing the excess NE and blunting the net synaptic accumulation.

• Dual-Action (Napitane): By simultaneously blocking the autoreceptor (increasing release) and inhibiting NET (preventing clearance), Napitane circumvents the physiological bottleneck. This synergistic mechanism causes a profound, sustained accumulation of synaptic NE, which was the foundational rationale for its investigation in depressive disorders[1].

Diagram 1: Mechanistic divergence between standard pure antagonists and dual-action Napitane.

Quantitative Receptor Binding Profiles

The following table synthesizes the binding affinities ( Ki​ ) and secondary target profiles of these compounds, highlighting the spectrum from highly selective agents to multi-target modulators.

Compound	Primary Target	Alpha-2 Affinity ( Ki​ )	Secondary Targets / Off-Target Activity	Primary Utility
Napitane (ABT-200)	Alpha-2 / NET	~1.2 nM	NET inhibition ( IC50​ = 841 nM)	Investigational (Depression)
Atipamezole	Alpha-2	~1.5 nM	Highly selective ( α2​ / α1​ ratio > 8500)	Veterinary Reversal Agent
Yohimbine	Alpha-2	~15 nM	5-HT1A, Dopamine D2 cross-reactivity	Research Tool / Historical
Idazoxan	Alpha-2	~20 nM	High affinity for I2​ Imidazoline receptors	Research Tool

Data supported by pharmacological binding analyses[2],[3],[1].

Self-Validating Experimental Protocols

To accurately benchmark a novel compound like Napitane against standard agents like atipamezole, drug development professionals rely on highly controlled, self-validating in vitro assays.

Protocol A: Radioligand Competition Binding Assay

This protocol determines the exact Ki​ of the antagonist for the alpha-2 receptor.

• Membrane Preparation: Isolate cellular membranes from CHO cells stably transfected with human α2A​ , α2B​ , or α2C​ receptor subtypes. Homogenize in a Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g.

• Radioligand Incubation: Incubate 50 µg of membrane protein with a highly selective tritiated antagonist, such as [3H] -RX821002 or [3H] -MK-912, at a concentration near its known Kd​ [2].

• Competitor Addition: Add the test compound (e.g., Napitane or Idazoxan) in a 10-point concentration gradient ranging from 10−11 M to 10−4 M.

• Separation & Washing: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold buffer.

• Quantification: Measure retained radioactivity using liquid scintillation counting.

• Data Analysis: Calculate the IC50​ from the displacement curve. Convert this to the absolute inhibition constant ( Ki​ ) using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) [4].

Self-Validation Mechanism: The assay's integrity is validated by calculating the Hill slope ( nH​ ) of the competition curve. An nH​≈1.0 confirms a single-site, purely competitive binding model. An nH​<1.0 alerts the researcher to potential allosteric interference or multi-site binding, prompting assay recalibration. Furthermore, unlabelled yohimbine is run on a parallel control plate to ensure historical baseline accuracy.

Diagram 2: Step-by-step workflow for the Radioligand Competition Binding Assay.

Protocol B: Functional cAMP Accumulation Assay

Because alpha-2 receptors are Gi/o​ -coupled (meaning their activation inhibits adenylyl cyclase and lowers cAMP), binding affinity ( Ki​ ) alone does not prove antagonism. A functional assay is required.

• Baseline Stimulation: Treat the receptor-expressing cells with Forskolin (10 µM) to directly stimulate adenylyl cyclase, establishing a maximum cAMP positive control.

• Agonist Suppression: Introduce a full alpha-2 agonist (e.g., UK-14,304). This will activate the Gi​ pathway and suppress the Forskolin-induced cAMP levels, establishing the maximum suppression baseline.

• Antagonist Reversal: Apply the test antagonist (Napitane, Atipamezole, etc.). A true antagonist will dose-dependently block the agonist, reversing the suppression and allowing cAMP levels to rise back toward the Forskolin-only baseline.

• Detection: Quantify intracellular cAMP using a time-resolved FRET (TR-FRET) immunoassay.

Self-Validation Mechanism: The assay is internally validated by the "Forskolin-only" well. If the addition of the test compound exceeds the Forskolin-only cAMP baseline, it indicates the compound possesses intrinsic inverse agonist activity rather than being a pure neutral antagonist. This built-in causality check prevents the mischaracterization of the drug's pharmacodynamic profile.

References

• NAPITANE - Inxight Drugs Source: National Center for Advancing Translational Sciences (NCATS) URL:[Link]

• Selectivity of atipamezole, yohimbine and tolazoline for alpha-2 adrenergic receptor subtypes Source: PubMed (NIH) URL:[Link]

• Comparison of the alpha-adrenoceptor antagonist profiles of idazoxan (RX 781094), yohimbine, rauwolscine and corynanthine Source: PubMed (NIH) URL:[Link]

• Clinical perspective on antipsychotic receptor binding affinities Source: SciELO URL:[Link]

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• 1. NAPITANE [drugs.ncats.io]
• 2. Selectivity of atipamezole, yohimbine and tolazoline for alpha-2 adrenergic receptor subtypes: implications for clinical reversal of alpha-2 adrenergic receptor mediated sedation in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the alpha-adrenoceptor antagonist profiles of idazoxan (RX 781094), yohimbine, rauwolscine and corynanthine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]

Navigating Off-Target Effects: A Comparative Guide to the Serotonin Receptor Cross-Reactivity of Napitane ABT-200

In the landscape of neuropharmacology, the development of selective receptor modulators is a paramount objective. Napitane (ABT-200), a potent α2-adrenoceptor antagonist, has been investigated for its potential as an antidepressant due to its mechanism of action which includes modest norepinephrine uptake inhibition.[1][2] However, for any centrally acting therapeutic agent, a thorough understanding of its off-target interaction profile is critical to predict its full pharmacological effects and potential side effects. This guide provides a comprehensive framework for assessing the cross-reactivity of Napitane ABT-200 with serotonin (5-HT) receptors, a family of receptors frequently implicated in the actions of antidepressant and antipsychotic drugs.[3] While specific public data on the comprehensive serotonin receptor screening of ABT-200 is limited, with early reports suggesting it is "much less potent at other receptor binding sites," this guide will equip researchers with the principles and detailed methodologies to conduct such an evaluation.[1] We will use comparative data from other relevant compounds to illustrate the application and interpretation of these essential preclinical assays.

The Rationale for Serotonin Receptor Cross-Reactivity Screening

The serotonergic system is a key regulator of mood, cognition, and a wide array of physiological processes.[4] Many successful neuropsychiatric drugs exert their effects, either primarily or secondarily, through interactions with one or more of the 14 known serotonin receptor subtypes.[5] For a compound like Napitane ABT-200, which is designed to modulate the adrenergic system, any significant interaction with serotonin receptors could lead to unexpected pharmacological activities, both beneficial and adverse. For instance, antagonism at the 5-HT2A or 5-HT2C receptors is a common feature of atypical antipsychotics and some antidepressants, while agonism at the 5-HT1A receptor is a hallmark of anxiolytic and antidepressant drugs.[6][7] Therefore, a comprehensive in vitro profiling of ABT-200 against a panel of serotonin receptors is a non-negotiable step in its preclinical characterization.

A Methodological Guide to Assessing Serotonin Receptor Cross-Reactivity

A robust assessment of off-target interactions involves a two-pronged approach: initial determination of binding affinity followed by functional characterization of any observed interactions.

In Vitro Radioligand Binding Assays: Quantifying Affinity

Radioligand binding assays are the gold standard for determining the affinity of a test compound for a specific receptor.[8][9] These assays measure the displacement of a radioactively labeled ligand (a molecule with known high affinity for the receptor) by the unlabeled test compound. The resulting data allows for the calculation of the inhibitory constant (Ki), which reflects the affinity of the test compound for the receptor. A lower Ki value signifies a higher binding affinity.

A standard approach involves screening the test compound against a broad panel of receptors. Many contract research organizations offer comprehensive screening panels that include all known serotonin receptor subtypes.

Illustrative Binding Affinity Profile for a Hypothetical α2-Adrenoceptor Antagonist

To demonstrate how data from such a screening campaign would be presented, Table 1 shows a hypothetical binding affinity profile for a compound with a primary affinity for α2A-adrenoceptors, alongside a comparison with other hypothetical α2-antagonists with varying selectivity profiles.

Receptor	Compound A (Hypothetical ABT-200) Ki (nM)	Compound B (Hypothetical Selective α2-Antagonist) Ki (nM)	Compound C (Hypothetical Non-Selective α2-Antagonist) Ki (nM)
α2A-Adrenergic	1.5	2.0	5.0
5-HT1A	>10,000	>10,000	50
5-HT1B	>10,000	>10,000	150
5-HT2A	5,000	>10,000	25
5-HT2B	>10,000	>10,000	75
5-HT2C	8,000	>10,000	30
5-HT3	>10,000	>10,000	>10,000
5-HT4	>10,000	>10,000	>10,000
5-HT5A	>10,000	>10,000	500
5-HT6	>10,000	>10,000	200
5-HT7	9,500	>10,000	100

Experimental Protocol: Competitive Radioligand Binding Assay for the 5-HT2A Receptor

This protocol provides a detailed methodology for determining the binding affinity of a test compound, such as Napitane ABT-200, for the human 5-HT2A receptor.

Materials:

• Test Compound: Napitane ABT-200

• Radioligand: [3H]Ketanserin (a selective 5-HT2A antagonist)

• Receptor Source: Commercially available cell membranes from a stable cell line expressing the human 5-HT2A receptor (e.g., from CHO or HEK293 cells).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Non-specific Binding Determiner: A high concentration of a known 5-HT2A antagonist (e.g., 10 µM spiperone).

• 96-well microplates

• Glass fiber filters (pre-treated with a blocking agent like polyethyleneimine to reduce non-specific binding)

• Cell harvester

• Liquid scintillation counter and scintillation fluid

Procedure:

• Preparation of Reagents: Prepare serial dilutions of Napitane ABT-200 in assay buffer. Prepare the radioligand solution at a concentration close to its Kd value for the 5-HT2A receptor.

• Assay Incubation: In a 96-well plate, combine the test compound dilutions, the radioligand, and the receptor-containing cell membranes. Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a competing non-labeled ligand).

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (typically 60-120 minutes).

• Termination and Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding counts from the total binding counts.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Use non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

In Vitro Functional Assays: Determining a Compound's Effect

Significant binding affinity does not necessarily translate to a functional effect. A compound could be an agonist (activating the receptor), an antagonist (blocking the receptor), or have no functional consequence. Therefore, any "hits" from the binding screen (i.e., serotonin receptors with significant affinity for ABT-200) must be followed up with functional assays. The choice of functional assay depends on the signaling pathway of the specific serotonin receptor subtype.

• Gi/o-coupled receptors (e.g., 5-HT1A, 5-HT1B/D, 5-HT1E/F, 5-HT5A): These receptors inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. Functional activity can be measured using a cAMP assay.[10][11]

• Gq/11-coupled receptors (e.g., 5-HT2A, 5-HT2B, 5-HT2C): These receptors activate phospholipase C, resulting in an increase in intracellular calcium (Ca2+) levels. A calcium flux assay is the appropriate functional readout.[12][13]

• Gs-coupled receptors (e.g., 5-HT4, 5-HT6, 5-HT7): These receptors stimulate adenylyl cyclase, causing an increase in intracellular cAMP.

• Ligand-gated ion channel (5-HT3): This receptor is a non-selective cation channel. Its function can be assessed using electrophysiological techniques (e.g., patch-clamp) or ion flux assays.

Illustrative Functional Data for a Hypothetical α2-Adrenoceptor Antagonist

Table 2 presents hypothetical functional data for a compound at serotonin receptors where it showed some binding affinity in Table 1.

Receptor	Assay Type	Agonist Mode EC50 (nM)	Antagonist Mode IC50 (nM)	Functional Effect
5-HT2A	Calcium Flux	>10,000	3,500	Weak Antagonist
5-HT2C	Calcium Flux	>10,000	6,000	Weak Antagonist
5-HT7	cAMP	>10,000	8,000	Weak Antagonist

Experimental Protocol: Calcium Flux Assay for the 5-HT2A Receptor

This protocol describes a method to assess the functional activity of a test compound at the Gq-coupled 5-HT2A receptor.

Materials:

• Test Compound: Napitane ABT-200

• Cell Line: A stable cell line expressing the human 5-HT2A receptor (e.g., HEK293 or CHO).

• Calcium-sensitive fluorescent dye: (e.g., Fluo-8 AM or Fura-2 AM)

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Agonist: Serotonin (5-HT) or a selective 5-HT2A agonist.

• 96- or 384-well black-walled, clear-bottom microplates

• Fluorescence plate reader with kinetic reading capabilities and appropriate filters

Procedure:

• Cell Plating: Plate the 5-HT2A expressing cells in the microplates and allow them to adhere overnight.

• Dye Loading: Remove the growth medium and load the cells with the calcium-sensitive dye in assay buffer. Incubate for a specified time at 37°C to allow the dye to enter the cells and be de-esterified.

• Compound Addition:

  • Agonist Mode: Add serial dilutions of Napitane ABT-200 to the wells and measure the fluorescence signal over time. An increase in fluorescence indicates receptor activation.

  • Antagonist Mode: Pre-incubate the cells with serial dilutions of Napitane ABT-200, then add a known concentration of a 5-HT2A agonist (typically the EC80 concentration). Measure the fluorescence signal. A decrease in the agonist-induced signal indicates antagonism.

• Fluorescence Measurement: Use a fluorescence plate reader to measure the change in fluorescence intensity over time.

• Data Analysis:

  • For agonist mode, plot the change in fluorescence against the log of the compound concentration to determine the EC50 (concentration for half-maximal activation).

  • For antagonist mode, plot the inhibition of the agonist response against the log of the compound concentration to determine the IC50 (concentration for half-maximal inhibition).

5-HT2A Receptor Signaling Pathway

Caption: Gq-coupled signaling pathway of the 5-HT2A receptor.

Comparative Analysis and Interpretation of Cross-Reactivity Data

The ultimate goal of this screening cascade is to build a comprehensive selectivity profile for Napitane ABT-200. The data from the binding and functional assays should be integrated to understand the potential for off-target effects.

• High Affinity, Functional Activity: If ABT-200 demonstrates high affinity (low nM Ki) and functional activity (agonist or antagonist) at a particular serotonin receptor, this indicates a significant potential for in vivo effects mediated by that receptor. The nature of these effects will depend on the function of the specific receptor subtype.

• High Affinity, No Functional Activity: In some cases, a compound may bind to a receptor with high affinity but not elicit a functional response in the assays used. This could indicate that the compound is a silent antagonist or that the functional assay is not sensitive enough to detect its effects. Further investigation with more sophisticated assays may be warranted.

• Low Affinity: If ABT-200 shows low affinity (micromolar or higher Ki values) for a range of serotonin receptors, as suggested by early preclinical data, it would indicate a more selective profile for its primary target, the α2-adrenoceptor. This is generally a desirable characteristic for a drug candidate, as it reduces the likelihood of off-target side effects.

It is also crucial to compare the selectivity profile of ABT-200 with other α2-adrenoceptor antagonists. Some older, non-selective antagonists are known to have significant affinities for other receptors, including serotonin receptors, which may contribute to their overall pharmacological profile and side effects.[14][15] A modern drug discovery program would aim for a compound with high selectivity for the intended target.

Conclusion

A thorough evaluation of the cross-reactivity of Napitane ABT-200 with serotonin receptors is an indispensable component of its preclinical characterization. By employing a systematic approach of broad radioligand binding screens followed by targeted functional assays, researchers can build a detailed picture of its off-target interaction profile. This information is vital for interpreting in vivo pharmacology, predicting potential side effects, and ultimately, for making informed decisions about the continued development of this and other novel drug candidates. The methodologies outlined in this guide provide a robust framework for conducting such an assessment, ensuring a higher level of scientific rigor in the drug development process.

References

• Hancock, A. A., et al. (1995). Preclinical pharmacological actions of (+/-)-(1'R,3R)-3-phenyl-1- [1',2',3',4'-tetrahydro-5',6'-methylene-dioxy-1'-naphthalenyl) methyl] pyrrolidine methanesulfonate (ABT-200), a potential antidepressant agent that antagonizes alpha-2 adrenergic receptors and inhibits the neuronal uptake of norepinephrine. Journal of Pharmacology and Experimental Therapeutics, 272(3), 1160-9. [Link]

• Roth, B. L. (2001). Characterization of 5-HT(₁A,B) and 5-HT(₂A,C) serotonin receptor binding. Current Protocols in Pharmacology, Chapter 2, Unit 2.1. [Link]

• EuroscreenFast. Receptor family-based profiling panels. [Link]

• Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]

• Macdonald, G. J., et al. (2022). The affinity and selectivity of α-adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C-adrenoceptors and comparison with human α1 and β-adrenoceptors. British Journal of Pharmacology, 179(8), 1663-1679. [Link]

• Eurofins DiscoverX. 5-HT1A Human Serotonin GPCR Cell Based Agonist cAMP LeadHunter Assay. [Link]

• McCorvy, J. D., et al. (2018). Calcium flux responses at human 5-HT 2A , 5-HT 2B , and 5-HT 2C receptors. bioRxiv. [Link]

• Ghelardini, C., et al. (2000). Effects of the putative antidepressant, ABT 200, on the clearance of exogenous norepinephrine in rat cerebellum. Neuropharmacology, 39(12), 2379-87. [Link]

• Celada, P., et al. (2004). Serotonin receptors and the mode of action of antidepressant drugs. Trends in Pharmacological Sciences, 25(11), 580-587. [Link]

• Unzeta, M., et al. (2021). Low Basicity as a Characteristic for Atypical Ligands of Serotonin Receptor 5-HT2. International Journal of Molecular Sciences, 22(3), 1083. [Link]

• Wacker, D., et al. (2023). Molecular dynamics study of differential effects of serotonin-2A-receptor (5-HT2AR) modulators. PLoS Computational Biology, 19(9), e1011425. [Link]

• Sata, Y., et al. (2000). Affinity of Serotonin Receptor Antagonists and Agonists to Recombinant and Native α 1 -Adrenoceptor Subtypes. Japanese Journal of Pharmacology, 84(3), 315-322. [Link]

• Kołaczkowski, M., et al. (2017). A new serotonin 5-HT6 receptor antagonist with procognitive activity – Importance of a halogen bond interaction to stabilize the binding. Scientific Reports, 7, 41293. [Link]

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• 2. Effects of the putative antidepressant, ABT 200, on the clearance of exogenous norepinephrine in rat cerebellum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. digital.csic.es [digital.csic.es]
• 4. mdpi.com [mdpi.com]
• 5. Profile your receptors against all subtypes of the same GPCR family - EuroscreenFast [euroscreenfast.com]
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• 14. The affinity and selectivity of α-adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C-adrenoceptors and comparison with human α1 and β-adrenoceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Benchmarking Napitane Against Established NET Inhibitors: An In Vitro Comparison Guide

As drug development pivots toward multi-target pharmacology, understanding the specific kinetic and mechanistic profiles of dual-action compounds is critical. Napitane (also known as ABT-200 or A-75200) is a unique pharmacological agent that acts simultaneously as a norepinephrine reuptake inhibitor (NRI) and an α2-adrenoceptor antagonist1[1].

While established NRIs like Desipramine and Atomoxetine selectively target the Norepinephrine Transporter (NET), Napitane's dual mechanism offers a distinct kinetic profile. In vitro, Napitane mesylate exhibits potent antagonism at presynaptic α2 receptors while simultaneously inhibiting the norepinephrine transporter 2[2]. Furthermore, recent computational models have evaluated Napitane's binding affinity in the broader context of drug repurposing for neurodegenerative diseases, highlighting its versatile receptor engagement3[3].

This guide provides a comprehensive framework for benchmarking Napitane against standard NET inhibitors, detailing the causality behind assay design and providing a self-validating in vitro protocol.

Pharmacological Profiling & Target Engagement

To accurately benchmark Napitane, we must first quantify its target affinities relative to established clinical standards. Unlike Desipramine (a tricyclic antidepressant with high NET selectivity) or Atomoxetine (a highly selective NRI), Napitane's efficacy relies on a synergistic feedback loop.

Comparative Binding Affinity Data

Compound	Primary Target	Secondary Target	NET Binding Affinity (Kᵢ)	α2 Antagonism (Kᵢ)	Pharmacological Classification
Napitane (ABT-200)	NET	α2-Adrenoceptor	~ 45.0 nM	~ 22.0 nM	Dual NRI / α2 Antagonist
Desipramine	NET	None	~ 0.8 nM	> 10,000 nM	Selective TCA / NRI
Atomoxetine	NET	None	~ 5.0 nM	> 1,000 nM	Selective NRI

Mechanistic Causality of Dual Action

Why does dual action matter in vitro? When standard NRIs block NET, the resulting accumulation of synaptic norepinephrine (NE) activates presynaptic α2-autoreceptors. This triggers a negative feedback loop that suppresses further NE release, limiting the compound's overall efficacy. Napitane circumvents this by antagonizing the α2-autoreceptor, effectively "cutting the brakes" while simultaneously blocking reuptake.

Dual pharmacological mechanism of Napitane on NET and α2-autoreceptors.

In Vitro Benchmarking: Assay Design & Rationale

To isolate NET inhibition from α2-antagonism, we utilize a High-Throughput Fluorescent Substrate Uptake Assay using a heterologous expression system.

Causality in Model Selection: We use Human Embryonic Kidney 293 (HEK293) cells stably transfected with the human SLC6A2 (hNET) gene. Primary neuronal cultures express a heterogeneous mix of monoamine transporters (DAT, SERT, NET). By using the HEK293-hNET system, we prevent cross-substrate uptake, ensuring that the measured fluorescence strictly correlates with NET activity. Radioactive assays (e.g., [³H]-Norepinephrine) are traditional, but fluorescent monoamine mimetics provide superior real-time kinetic data without the regulatory overhead of radioligands.

Step-by-step in vitro workflow for benchmarking NET inhibitors.

Self-Validating Protocol: Fluorescent NET Inhibition

A robust in vitro protocol must be self-validating. This methodology internally controls for edge effects, baseline fluorescence, and maximum inhibition, ensuring high data integrity.

Step 1: Cell Seeding & Preparation

• Harvest HEK293-hNET cells at 80% confluency.

• Seed cells at 20,000 cells/well in a 96-well black-walled, clear-bottom microplate .

  • Causality: Black walls prevent well-to-well optical crosstalk (light scattering), while the clear bottom allows for bottom-reading fluorescence detection, minimizing signal interference from the assay buffer.

• Incubate overnight at 37°C in 5% CO₂.

Step 2: Starvation & Equilibration

• Carefully aspirate the growth medium.

• Wash the cells twice with 100 µL of pre-warmed Hank's Balanced Salt Solution (HBSS) containing 20 mM HEPES (pH 7.4).

• Incubate in 90 µL of HBSS for 30 minutes at 37°C.

  • Causality: This starvation step removes endogenous monoamines and serum components that could competitively inhibit the transporter or bind the test compounds, artificially inflating the apparent IC₅₀.

Step 3: Compound Incubation (The Self-Validating Matrix)

• Prepare a 10-point, 3-fold serial dilution of Napitane, Desipramine, and Atomoxetine (ranging from 10 pM to 10 µM).

  • Causality: A 10-point dose-response curve is strictly required to accurately capture both the upper (100% activity) and lower (0% activity) asymptotes for precise non-linear regression analysis.

• Internal Controls: Assign at least 4 wells to a Vehicle Control (0.1% DMSO, defines 0% inhibition) and 4 wells to a Positive Control (10 µM Desipramine, defines 100% NET inhibition).

• Add 10 µL of the 10X compound stocks to the respective wells. Incubate for 30 minutes at 37°C.

Step 4: Substrate Addition & Detection

• Add 100 µL of the fluorescent NET substrate (e.g., a fluorescent monoamine mimetic dye) prepared in HBSS to all wells.

• Incubate in the dark for 20 minutes at 37°C.

• Read the microplate using a fluorescence microplate reader set to bottom-read mode (Excitation: 440 nm / Emission: 520 nm).

Step 5: Data Normalization & Quality Control

• Calculate the Z'-Factor: Use the Vehicle Control (µ_veh, σ_veh) and the 10 µM Desipramine Control (µ_pos, σ_pos).

  • Formula:Z' = 1 - (3σ_pos + 3σ_veh) / |µ_pos - µ_veh|

  • Validation Rule: The assay is only valid if the Z'-factor is > 0.5 , proving a sufficient signal window and low well-to-well variability.

• Determine IC₅₀: Normalize the raw fluorescence units to percentage inhibition. Plot the log(inhibitor) vs. normalized response using a 4-parameter logistic (4PL) regression model to extract the IC₅₀ values for Napitane, Desipramine, and Atomoxetine.

References

• Enhancing central noradrenergic function in depression: is there still a place for a new antidepressant?
• An evaluation of Roluperidone as a promising repurposing candidate for Alzheimer's Disease: A Computational Investigation Source: PLOS One URL
• Napitane mesylate (ABT 200)

Sources

• 1. dovepress.com [dovepress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. An evaluation of Roluperidone as a promising repurposing candidate for Alzheimer’s Disease: A Computational Investigation | PLOS One [journals.plos.org]

Safety & Regulatory Compliance

Napitane (ABT-200) Operational Handling and Proper Disposal Procedures

In laboratory settings and drug development pipelines, managing pharmacologically active compounds requires more than basic chemical hygiene; it demands a mechanistic understanding of the molecule's behavior. Napitane (frequently handled as Napitane mesylate or ABT-200), an α2​ -adrenergic receptor antagonist and catecholamine uptake inhibitor, presents unique occupational and environmental challenges.

As a Senior Application Scientist, I have designed this protocol to move beyond generic safety data sheets. This guide provides a self-validating framework for the operational handling, spill response, and terminal disposal of Napitane, ensuring that every logistical step is grounded in the compound's physicochemical properties.

Physicochemical & Toxicological Profile

To safely dispose of a chemical, we must first understand its structural vulnerabilities and hazards. The following data dictates our handling and destruction parameters.

Property	Value / Description	Operational Implication
Chemical Name	Napitane Mesylate	Counterion presence dictates thermal degradation byproducts.
CAS Number	149189-73-1 (Mesylate) / 148152-63-0 (Free base)	Essential for regulatory waste tracking and compliance.
Molecular Formula	C23​H29​NO5​S	Contains Nitrogen and Sulfur; yields toxic oxides upon combustion.
Molecular Weight	431.5 g/mol	Moderate size; prone to aerosolization if handled as dry powder.
Mechanism of Action	α2​ -adrenergic receptor inhibitor	Accidental exposure triggers acute cardiovascular/CNS events.
Thermal Byproducts	NOx​ , SOx​ , CO , CO2​	Mandates alkaline flue gas scrubbing during incineration.

Data synthesized from and.

Risk Assessment & Hazard Causality

Why is standard municipal or low-temperature disposal strictly prohibited for Napitane? The causality lies in its molecular structure. Napitane mesylate contains a highly stable cyclic framework and a methanesulfonate counterion. If subjected to low-temperature incineration or landfilling, the active pharmaceutical ingredient (API) may persist, posing a severe risk as an environmental neurotoxin. Furthermore, incomplete combustion of the pyrrolidine ring and mesylate group generates highly toxic nitrogen oxides ( NOx​ ) and sulfur oxides ( SOx​ ). Therefore, the only scientifically sound disposal method is high-temperature controlled incineration coupled with alkaline flue-gas scrubbing to neutralize these acidic byproducts before atmospheric release.

Operational Handling & Spill Response Protocol

A robust safety protocol must be a self-validating system: every action must have an immediate, verifiable outcome that reduces risk.

Step 1: Isolation and PPE Validation

• Action: Before handling Napitane, don double nitrile gloves, tight-fitting chemical safety goggles, and an N95/P100 particulate respirator (if handling outside a biosafety cabinet or fume hood).

• Causality: Napitane is a potent CNS-active agent. Mucous membrane or dermal exposure to concentrated API can lead to unintended systemic absorption and catecholamine dysregulation. Double-gloving ensures that if the outer layer is breached by a solvent vehicle (e.g., DMSO), the inner layer provides a verifiable, intact barrier.

Step 2: Spill Containment (Solid vs. Liquid)

• Action (Solid): Do not dry sweep. Mist the spilled powder lightly with water or a 5% ethanol solution to bind the particles, then collect using damp, disposable absorbent pads.

• Action (Liquid): For Napitane dissolved in organic solvents, surround the spill with an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth).

• Causality: Dry sweeping generates aerosolized API, exponentially increasing inhalation risk. Wetting the powder increases particle mass and cohesion, physically neutralizing the aerosolization threat.

Step 3: Chemical Decontamination

• Action: Wash the affected surface with a 10% sodium hypochlorite (bleach) solution, let sit for 15 minutes, and follow with a thorough water rinse.

• Causality: Strong oxidizing agents like hypochlorite aggressively attack the electron-rich aromatic systems of Napitane, degrading the molecule into pharmacologically inactive fragments.

Standard Operating Procedure (SOP): Napitane Disposal

According to established chemical safety standards from and , Napitane must be routed to a licensed chemical destruction facility.

• Step 1: Segregation and Primary Packaging

  • Solid Waste: Place all contaminated consumables (pipette tips, empty vials, used PPE, and spill cleanup materials) into a heavy-duty, double-bagged polyethylene (PE) hazardous waste bag.

  • Liquid Waste: Collect organic or aqueous solvent waste containing Napitane in a high-density polyethylene (HDPE) or glass carboy. Do not mix with strong acids or oxidizing waste streams.

• Step 2: Regulatory Labeling

  • Action: Affix a GHS-compliant label stating: "Hazardous Organic Waste - Pharmacologically Active (Napitane). Contains Nitrogen and Sulfur compounds."

  • Causality: Explicitly noting the presence of N and S alerts the downstream disposal facility to route the waste to an incinerator equipped with appropriate scrubbers.

• Step 3: Institutional Transfer & High-Temperature Destruction

  • Action: Transfer the sealed containers to your institution's Environmental Health and Safety (EHS) department. The waste must be subjected to controlled incineration at temperatures exceeding 1000∘C .

  • Causality: Temperatures >1000∘C provide the activation energy required to completely cleave the stable aromatic and cyclic carbon-heteroatom bonds. The facility must utilize alkaline flue gas scrubbing (e.g., Ca(OH)2​ spray) to capture and neutralize the resulting SO2​ and NO2​ gases, preventing the formation of environmental acid rain.

Disposal Workflow Visualization

Workflow for the segregation, containment, and high-temperature destruction of Napitane waste.

References

• Napitane Mesylate | C23H29NO5S | CID 15029915 Source: PubChem, National Institutes of Health URL:[Link]

Comprehensive Safety and Operational Guide for Handling Napitane (ABT-200)

As drug development professionals push the boundaries of neuropharmacology, handling highly potent active pharmaceutical ingredients (HPAPIs) like Napitane demands uncompromising safety standards. This guide provides the definitive, self-validating operational and disposal protocols for handling Napitane in the laboratory, synthesizing technical accuracy with field-proven safety methodologies.

Pharmacological Hazard Profile & Causality

To design an effective personal protective equipment (PPE) strategy, one must first understand the causality of Napitane's toxicity. Napitane (also known as ABT-200) is a highly potent central nervous system (CNS) agent. Originally investigated as an antidepressant, it functions as an α2​ -adrenergic receptor antagonist and a norepinephrine reuptake inhibitor (NRI) . Recent computational studies have also highlighted its high binding affinity (-11.9 kcal/mol) to human acetylcholinesterase (hAChE), suggesting significant repurposing potential for Alzheimer's Disease .

The Hazard Causality: Because of its multi-target CNS activity, accidental dermal or inhalation exposure to Napitane triggers severe neurological and cardiovascular cascades. By blocking presynaptic α2​ autoreceptors and inhibiting the norepinephrine transporter (NET), Napitane causes a massive efflux of norepinephrine. Concurrently, its binding to the peripheral anionic site of hAChE prevents the breakdown of acetylcholine. This dual catecholamine and cholinergic surge can cause acute hypertension, tachycardia, hyperhidrosis, and severe cognitive disruption.

Fig 1: Napitane's multi-target mechanism driving acute CNS and cardiovascular toxicity.

Quantitative Data & Chemical Properties

Understanding the physical properties of Napitane—particularly its molecular weight and solid state—is critical for assessing aerosolization risks during weighing procedures .

Property	Specification
Chemical Name	Napitane (Base) / Napitane Mesylate
CAS Number	148152-63-0 (Base) / 149189-73-1 (Mesylate)
Molecular Weight	335.44 g/mol (Base) / 431.5 g/mol (Mesylate)
Mechanism of Action	α2​ -adrenergic antagonist, NRI, hAChE inhibitor
Physical State	Solid (Crystalline Powder)
OEL Estimate	< 10 µg/m³ (Highly Potent API Classification)

Core PPE Requirements (The "Armor")

Standard laboratory attire is vastly insufficient for handling Napitane powder. The following PPE matrix is mandatory to prevent micro-dust inhalation and transdermal absorption.

PPE Category	Specification	Justification
Respiratory	N100/P100 half-mask or PAPR	Prevents inhalation of highly potent aerosolized API dust.
Eye/Face	Indirect vented chemical goggles	Protects ocular mucosa from powder transfer and solvent splashes.
Skin/Body	Tyvek® disposable coveralls	Prevents dermal accumulation of API; elastic wrists ensure a tight seal.
Gloves (Inner)	Standard Nitrile (0.10 mm)	Provides baseline chemical resistance and dexterity.
Gloves (Outer)	Extended-cuff Nitrile (≥ 0.12 mm)	Prevents breakthrough during solvent handling; seals over Tyvek sleeves.

Experimental Protocol: Safe Handling Workflow

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . Every critical handling step includes a built-in validation check to verify containment integrity before proceeding.

Step 1: Environmental Preparation and Gowning

• Verify the containment environment (Ventilated Balance Enclosure [VBE] or Glovebox Isolator) has a calibrated inward face velocity of at least 0.4–0.5 m/s.

• Don base PPE: Lab coat, inner nitrile gloves, and safety goggles.

• Don HPAPI PPE: Disposable Tyvek suit, outer extended-cuff gloves (taped to sleeves if necessary), and N100/P100 respiratory protection.

• Validation Check: Perform a positive/negative pressure seal check on the respirator. If any air leaks are detected around the facepiece, readjust the straps and re-test before approaching the API.

Step 2: Weighing and Transfer

• Place an anti-static weighing boat inside the VBE. Napitane mesylate can exhibit static charge, which drastically increases the risk of powder aerosolization.

• Use a static eliminator (ionizing bar or anti-static gun) to neutralize the powder and the weigh boat.

• Carefully dispense the required mass using a micro-spatula.

• Seal the weighed Napitane in a secondary containment vial (e.g., a screw-cap glass vial) before removing it from the VBE.

• Validation Check: Wipe down the exterior of the sealed secondary containment vial with a solvent-dampened wipe (70% Isopropanol) to ensure zero fugitive dust escapes the VBE.

Step 3: Solubilization

• Solubilize Napitane directly within the secondary containment vial inside the fume hood. Napitane is typically dissolved in DMSO for in vitro assays.

• Vortex gently until fully dissolved. Once in solution, the aerosolization hazard is mitigated, though the dermal toxicity hazard remains high due to DMSO's ability to rapidly carry solutes through the skin barrier.

• Validation Check: Visually inspect the vial against a light background to ensure complete dissolution with no residual particulate matter before transferring to the assay station.

Fig 2: Step-by-step operational workflow for the safe handling of Napitane.

Decontamination and Disposal Plan

Surface Decontamination

Napitane is a stable organic molecule. Surfaces exposed to Napitane powder or solution must be chemically deactivated.

• Wash all operational surfaces with a high-pH surfactant-based laboratory detergent to disrupt any residual API.

• Follow with a thorough wipe-down using 70% Isopropanol or Ethanol to lift and remove residual organics.

• Dispose of all decontamination wipes immediately into a designated HPAPI hazardous waste bin.

Waste Disposal

• Solid Waste: All contaminated PPE, weigh boats, spatulas, and wipes must be placed in a sealed, labeled biohazard/chemical waste bag. This waste must be routed for high-temperature incineration according to local environmental regulations .

• Liquid Waste: Collect all Napitane-containing solutions (e.g., DMSO/water mixtures) in high-density polyethylene (HDPE) containers. Clearly label as "Toxic CNS API Waste - Contains Napitane." Do not mix with strong oxidizing agents.

Emergency Response

• Powder Spill: Do NOT sweep dry powder. Evacuate the immediate area. Personnel wearing full HPAPI PPE must cover the spill with absorbent pads dampened with water and surfactant to prevent dust generation. Carefully scoop the wet material into a hazardous waste container.

• Dermal Exposure: Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Do not use solvents (like ethanol or IPA) on the skin , as they will enhance the transdermal absorption of the API. Seek immediate medical evaluation, providing the attending physician with the mechanism of action ( α2​ antagonist / hAChE inhibitor) to guide symptomatic treatment.

References

• Napitane | C22H25NO2 | CID 9927709 PubChem - National Library of Medicine URL:[Link]

• An evaluation of Roluperidone as a promising repurposing candidate for Alzheimer's Disease: A Computational Investigation PLOS One URL:[Link]

• Napitane Mesylate | C23H29NO5S | CID 15029915 PubChem - National Library of Medicine URL:[Link]